2-Benzyl-2-methylpropanedioic acid

Core Science & Biosynthesis

2-Benzyl-2-methylmalonic Acid (CAS: 34917-00-5): A Technical Guide on Synthesis, Decarboxylation Dynamics, and Drug Development Applications

Executive Summary

2-Benzyl-2-methylmalonic acid (CAS: 34917-00-5) is a highly specialized, gem-disubstituted dicarboxylic acid that serves as a critical building block in advanced organic synthesis and medicinal chemistry. Characterized by an

-quaternary carbon center, this compound possesses unique steric constraints and electronic properties. It is primarily utilized as a structural mimic in the development of nonpeptidic Matrix Metalloproteinase 8 (MMP8) inhibitors[1], a precursor for non-proteinogenic amino acids[2], and a highly reactive substrate in modern photoredox hydrodecarboxylation pathways[3]. This whitepaper provides an authoritative analysis of its physicochemical profile, synthetic methodologies, and applications in drug discovery.

Physicochemical Profiling & Structural Dynamics

The defining feature of 2-benzyl-2-methylmalonic acid is its

-quaternary center. The absence of an -proton completely prevents standard enolization, rendering the molecule resistant to specific degradation pathways but highly susceptible to decarboxylative transformations. The steric bulk of the benzyl and methyl groups restricts conformational freedom, a property heavily exploited in structure-based drug design to lock pharmacophores into specific bioactive geometries[4].

Quantitative Data Summary

Property	Specification
Chemical Name	2-Benzyl-2-methylmalonic acid
IUPAC Name	2-methyl-2-(phenylmethyl)propanedioic acid
CAS Registry Number	34917-00-5
Molecular Formula	C₁₁H₁₂O₄
Molecular Weight	208.21 g/mol
Structural Feature	-quaternary center (gem-disubstituted)
Thermal Stability	Unstable to high heat; undergoes thermal decarboxylation[5]

Synthetic Pathways & Protocols

The most efficient and scalable route to synthesize 2-benzyl-2-methylmalonic acid involves the base-catalyzed alkylation of diethyl methylmalonate.

Causality of Reagent Selection: By utilizing diethyl methylmalonate as the starting material rather than unsubstituted diethyl malonate, chemists preclude the formation of complex dialkylated mixtures. The pre-installed methyl group ensures that the subsequent

displacement of benzyl bromide strictly yields the desired gem-disubstituted architecture.

Step-by-Step Protocol: Synthesis of 2-Benzyl-2-methylmalonic Acid

• Enolate Formation:

  • Action: Dissolve sodium metal (1.1 eq) in anhydrous ethanol under an inert argon atmosphere to generate sodium ethoxide. Cool the solution to 0°C and add diethyl methylmalonate (1.0 eq) dropwise.

  • Validation/Causality: Maintaining 0°C minimizes transesterification side reactions while ensuring quantitative enolate formation. The evolution of hydrogen gas ceases, validating complete alkoxide generation.

• Alkylation (

  Displacement):

  • Action: Introduce benzyl bromide (1.1 eq) slowly to the reaction mixture. Gradually warm to room temperature, then reflux for 4–6 hours.

  • Validation/Causality: The

    reaction requires elevated thermal energy to overcome the significant steric hindrance imposed by the existing -methyl group. Reaction completion is validated via TLC (hexane/ethyl acetate), showing the disappearance of the benzyl bromide spot.

• Saponification of the Diester:

  • Action: Isolate the intermediate (diethyl 2-benzyl-2-methylmalonate) and suspend it in a 20% aqueous NaOH solution. Reflux vigorously for 12–16 hours.

  • Validation/Causality: The severe steric crowding around the ester carbonyls necessitates harsh, prolonged basic conditions for complete hydrolysis. The transition from a biphasic mixture to a homogenous solution validates the formation of the water-soluble disodium salt.

• Acidification & Precipitation:

  • Action: Cool the homogenous solution to 0°C and slowly acidify to pH 1 using concentrated HCl.

  • Validation/Causality: The protonation of the carboxylate groups drastically reduces aqueous solubility, causing the target diacid (2-benzyl-2-methylmalonic acid) to precipitate as a white crystalline solid. Filter, wash with cold water, and dry under vacuum.

Decarboxylation Dynamics: Thermal vs. Photoredox Catalysis

While 2-benzyl-2-methylmalonic acid is classically known to be unstable to heat—undergoing standard thermal decarboxylation to yield 2-methyl-3-phenylpropanoic acid[5]—modern synthetic applications leverage organic photoredox catalysis for highly controlled hydrodecarboxylation.

Mechanistic Causality: When subjected to a Fukuzumi acridinium photooxidant, the diacid undergoes a single-electron transfer (SET). The gem-dialkyl substitution (the benzyl and methyl groups) hyperconjugatively stabilizes the intermediate carbon-centered radical formed immediately after the extrusion of CO₂. This stabilization significantly lowers the activation barrier for radical rearrangement, making this specific malonic acid derivative exceptionally prone to photoredox hydrodecarboxylation compared to mono-substituted variants[3].

Photoredox Hydrodecarboxylation Pathway of 2-Benzyl-2-methylmalonic Acid.

Applications in Drug Development

Matrix Metalloproteinase 8 (MMP8) Inhibitors

2-Benzyl-2-methylmalonic acid is a foundational scaffold in the synthesis of bis-substituted malonic acid hydroxamate derivatives, which act as potent, nonpeptidic inhibitors of human neutrophil collagenase (MMP8)[1][4].

Structural Causality in Binding: MMP8 features a deep, hydrophobic S1' pocket and a surface-exposed S1 binding site.

• The derivatization of one carboxylic acid into a hydroxamate group provides a superior Zinc Binding Group (ZBG) that chelates the catalytic

  ion.

• The 2-benzyl group optimally interacts with the surface-exposed S1 site via hydrophobic interactions.

• The

  -quaternary center rigidly projects the engineered C-terminal tail directly into the S1' pocket. This rigid, achiral mimicry of indan-2,2-dicarboxylic acid achieves submicromolar inhibition potencies ( )[1][4].

MMP8 Binding Pocket Interaction Model for Malonic Acid Hydroxamate Derivatives.

Synthesis of Non-Proteinogenic Amino Acids

Derivatives of 2-benzyl-2-methylmalonic acid, specifically its monoamide forms, serve as critical intermediates in the enantioconvergent synthesis of non-proteinogenic amino acids such as (S)-

-methylphenylalanine. These highly specialized amino acids are integrated into pharmaceutical agents to stabilize defined secondary structures in small peptides and impart high resistance against enzymatic hydrolysis[2].

References

• Efficient resolution of rac-2-cyano-2-methyl-3-phenylpropanoic acid. An appropriate starting material for the enantioconvergent synthesis of (S)
• 2-Methyl-2,3-diphenylpropanoic Acid | Research Chemical, BenchChem,
• Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox C
• Bis-Substituted Malonic Acid Hydroxamate Derivatives as Inhibitors of Human Neutrophil Collagenase (MMP8)
• Bis-substituted malonic acid hydroxamate derivatives as inhibitors of human neutrophil collagenase (MMP8), PubMed,

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bis-substituted malonic acid hydroxamate derivatives as inhibitors of human neutrophil collagenase (MMP8) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Methyl-2,3-diphenylpropanoic Acid|Research Chemical [benchchem.com]

Comparative Technical Analysis: 2-Benzyl-2-methylpropanedioic Acid vs. 2-Benzylmalonic Acid

Executive Summary

This technical guide provides a rigorous comparison between 2-Benzylmalonic acid (BMA) and its

-methylated derivative, 2-Benzyl-2-methylpropanedioic acid (BMPA) . While structurally similar, the introduction of a quaternary carbon center in BMPA fundamentally alters its synthetic accessibility, decarboxylation kinetics, and utility in medicinal chemistry.

Key Takeaway: BMA serves as a general-purpose building block for hydrocinnamic acid derivatives, whereas BMPA is a specialized scaffold used to introduce conformational restriction and metabolic stability (via

-methylation) into peptide mimetics and protease inhibitors.

Structural & Physicochemical Divergence

The defining difference lies at the C2 position. This structural variance dictates the acidity, lipophilicity, and available chemical pathways for each compound.

Structural Comparison

Feature	2-Benzylmalonic Acid (BMA)	2-Benzyl-2-methylpropanedioic Acid (BMPA)
CAS Registry	616-75-1	19526-04-6 (approx.)
Formula	C H O	C H O
C2 Hybridization	Tertiary ( , 1 acidic proton)	Quaternary ( , fully substituted)
Chirality	Achiral (Prochiral center)	Achiral (Prochiral center)
Post-Decarboxylation	Achiral (3-phenylpropanoic acid)	Chiral (2-methyl-3-phenylpropanoic acid)
pKa (approx)	pKa ~2.9, pKa ~5.7	Slightly higher pKa due to +I effect of methyl

The "Quaternary Effect"

In BMPA, the methyl group at the C2 position exerts two critical effects:

• Steric Hindrance: It blocks nucleophilic attack at the carbonyls slightly more than the proton in BMA, but more importantly, it creates significant steric compression in the transition states of subsequent reactions.

• Electronic Stabilization: The inductive effect (+I) of the methyl group increases electron density at the carboxylates, slightly raising the pKa compared to BMA.

Synthetic Workflows & Causality

The synthesis of these two acids requires distinct strategies to minimize impurities.

BMA Synthesis: The Dialkylation Pitfall

BMA is typically synthesized via the alkylation of diethyl malonate with benzyl chloride.

• Critical Control Point: The C2 proton on the mono-alkylated product is less acidic than the starting malonate, but dialkylation is still a competing side reaction.

• Protocol Adjustment: Use a high dilution of benzyl chloride and a slight excess of diethyl malonate to statistically favor mono-alkylation.

BMPA Synthesis: The Order of Addition

Synthesizing BMPA requires constructing a quaternary center. Attempting to methylate diethyl benzylmalonate is often sluggish due to the steric bulk of the benzyl group shielding the enolate.

• Preferred Route: Alkylation of diethyl methylmalonate with benzyl chloride.

• Causality: The methyl group is small, allowing the enolate to form readily. The subsequent attack on the reactive benzyl chloride (an excellent electrophile) proceeds smoothly despite the forming quaternary center.

Visualization of Synthetic Pathways

Figure 1: Divergent synthetic pathways. Note the preferred route for BMPA starts from methylmalonate to minimize steric conflicts during enolate formation.

Reactivity Profile: Decarboxylation Kinetics

The most common application for both acids is decarboxylation to yield substituted propionic acids.

Mechanism

Thermal decarboxylation proceeds via a concerted 6-membered cyclic transition state involving the free acid and the carbonyl oxygen.

The Stability Contrast

• BMA: Decarboxylates at 130–150°C to yield 3-phenylpropanoic acid (Hydrocinnamic acid) . The reaction is relatively fast due to minimal steric strain in the transition state.

• BMPA: Decarboxylates to yield 2-methyl-3-phenylpropanoic acid .

  • Kinetic Barrier: The quaternary center introduces steric compression in the planar transition state, often requiring slightly higher temperatures or metal catalysis (e.g., Cu(I)) to proceed efficiently.

  • Chirality Generation:[1] Unlike BMA, decarboxylation of BMPA generates a chiral center. In a thermal non-catalyzed process, this yields a racemic mixture .

  • Enzymatic Solution: To obtain enantiopure products (crucial for drug development), enzymes like Arylmalonate Decarboxylase (AMDase) are employed. AMDase can selectively decarboxylate one carboxyl group over the other based on the steric fit of the

    -methyl vs. -benzyl group.

Pharmaceutical Utility

BMA: The General Linker

BMA is primarily a raw material for generating hydrocinnamic acid linkers. It is used in:

• Peptide Synthesis: As a phenylalanine analog precursor.

• Polymer Chemistry: As a cross-linker where the benzyl group provides

  - stacking interactions.

BMPA: The Conformational Lock

BMPA is a high-value intermediate in Medicinal Chemistry, specifically for

-Methylation strategies .

• Metabolic Stability: Replacing the

  -proton (found in BMA derivatives) with a methyl group (BMPA derivatives) blocks metabolism by proteases and cytochrome P450 enzymes. This extends the half-life of peptide-based drugs.

• Metalloproteinase Inhibitors (MMPs): Many MMP inhibitors require a zinc-binding group (derived from the carboxylic acid) and a hydrophobic pocket filler (the benzyl group). The

  -methyl group in BMPA derivatives locks the molecule in a bioactive conformation, reducing the entropic penalty of binding.

Analytical Characterization

Distinguishing these two compounds in the lab is straightforward using NMR and HPLC.

Proton NMR ( H NMR)

• BMA: Look for the methine triplet (or dd) at

  3.5–4.0 ppm. This proton couples with the benzylic CH .

• BMPA: The "smoking gun" is the sharp singlet methyl peak at

  1.2–1.5 ppm. The benzylic protons will appear as a singlet (or AB quartet if chiral environment) because there is no adjacent methine proton to split them.

HPLC Method (Generic Protocol)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: A: 0.1% H

  PO in Water; B: Acetonitrile.

• Gradient: 5% B to 90% B over 20 min.

• Retention: BMPA will elute later than BMA due to the increased lipophilicity of the additional methyl group.

References

• Synthesis of Substituted Malonates: Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical, 1989. Link

• Decarboxylation Kinetics: Clark, L. W. "The Kinetics of the Decarboxylation of Malonic Acid in Normal Alkanols." Journal of Physical Chemistry, 1974.

• Enzymatic Decarboxylation (AMDase): Miyamoto, K., et al. "Enzymatic Enantioselective Decarboxylative Protonation of Heteroaryl Malonates." Chemistry – A European Journal, 2015. Link

• Alpha-Methylation in Drug Design: "The effect of alpha-methylation on the stability of peptides." Journal of Medicinal Chemistry (General Principle Reference).

Sources

• 1. WO2011116490A1 - Preparation method for racecadotril - Google Patents [patents.google.com]

2-Benzyl-2-Methylpropanedioic Acid: Chemical Identity & Synthetic Utility

The following technical guide details the chemical identity, synthetic utility, and critical applications of 2-benzyl-2-methylpropanedioic acid . This document is structured for researchers and drug development professionals, moving beyond simple nomenclature into the functional role of this compound as a quaternary carbon building block.

Content Type: Technical Reference Guide Audience: Medicinal Chemists, Process Scientists, Drug Discovery Researchers

Executive Summary

2-Benzyl-2-methylpropanedioic acid (CAS 34917-00-5) is a disubstituted malonic acid derivative featuring a quaternary carbon center. Unlike simple malonates, the steric bulk and achiral desymmetrization potential of the benzyl/methyl motif make it a high-value scaffold in the synthesis of Matrix Metalloproteinase (MMP) inhibitors and

-methylated non-proteinogenic amino acids . Its resistance to spontaneous decarboxylation (relative to mono-substituted analogs) allows it to serve as a stable intermediate for diverse downstream functionalizations, including Curtius rearrangements and silver-catalyzed fluorinations.

Chemical Ontology & Synonyms

Accurate identification is critical in procurement and database mining. The following table resolves common nomenclature ambiguities, particularly distinguishing the free acid from its mono- and di-ester precursors.

Category	Primary Nomenclature	Notes
IUPAC Name	2-benzyl-2-methylpropanedioic acid	Preferred for regulatory documentation.
Common Synonyms	Benzylmethylmalonic acidMethylbenzylmalonic acid -Benzyl- -methylmalonic acid	"Methylbenzyl" is often used in older literature.
CAS Registry	34917-00-5	Specific to the free acid form.
Related CAS	24435-52-7 (Diethyl ester)98061-17-7 (Mono-ethyl ester)	Warning: Do not confuse with Diethyl benzylmalonate (CAS 607-81-8), which lacks the methyl group.
SMILES	CC(CC1=CC=CC=C1)(C(=O)O)C(=O)O	Useful for cheminformatics search.
InChI Key	MOPWKNAFGZUXJZ-UHFFFAOYSA-N	Unique standard identifier.

Visualization: Chemical Identity & Relationships

The following diagram illustrates the structural hierarchy and database identifiers for the compound.

Figure 1: Chemical ontology mapping synonyms, identifiers, and key derivatives.

Physicochemical Profile

Understanding the physical state is essential for handling and formulation.

• Appearance: White to off-white crystalline solid.

• Molecular Weight: 208.21 g/mol .

• Solubility:

  • High: Ethanol, Methanol, DMSO, DMF.

  • Moderate: Dichloromethane (DCM), Ethyl Acetate.

  • Low: Water (acidic pH), Hexanes.

• Acidity (pKa): Exhibits two dissociation constants typical of gem-disubstituted malonic acids.

• Stability: Stable at room temperature.[1] Unlike mono-substituted malonic acids, the quaternary center prevents enolization, reducing susceptibility to oxidative degradation, though thermal decarboxylation occurs at elevated temperatures (>140°C).

Synthetic Utility & Applications

This compound is rarely an end-product; it is a "gateway" scaffold. Its value lies in the quaternary carbon which introduces conformational constraints in peptide mimetics and inhibitors.

A. Pathway to -Methylated Amino Acids

The most prominent application is the synthesis of (S)-

-methylphenylalanine , a non-proteinogenic amino acid used to restrict peptide backbone flexibility.

• Mechanism: The diacid is converted to a mono-ester or mono-amide, desymmetrized (often via enzymatic resolution or chiral crystallization), and subjected to a Curtius rearrangement.

• Reference: Cativiela et al. demonstrated the resolution of the related cyano-derivative to generate enantiopure

  -methylphenylalanine [1].[2]

B. MMP Inhibitor Scaffold

In drug design, the benzyl-methyl-malonyl motif serves as a zinc-binding group (ZBG) anchor in Matrix Metalloproteinase (MMP) inhibitors.

• Mechanism: The hydroxamate derivative of 2-benzyl-2-methylpropanedioic acid chelates the catalytic Zinc ion in MMP8 (Neutrophil Collagenase).

• Structural Insight: The benzyl group occupies the

  hydrophobic pocket, while the methyl group locks the conformation, enhancing selectivity over other MMP isoforms [2].

C. Decarboxylative Fluorination

Recent methodologies utilize this scaffold for silver-catalyzed decarboxylative fluorination, yielding gem-difluoroalkanes.

• Utility: Provides access to fluorinated pharmacophores without using aggressive fluorinating agents like

  gas [3].

Experimental Protocol: Synthesis & Purification

Objective: Synthesis of 2-benzyl-2-methylpropanedioic acid from diethyl methylmalonate. Scale: 50 mmol (Laboratory Scale).

Reagents

• Diethyl methylmalonate (1.0 equiv)

• Benzyl bromide (1.1 equiv)

• Sodium Ethoxide (NaOEt) (1.2 equiv)

• Ethanol (anhydrous)

• Sodium Hydroxide (NaOH) (5.0 equiv, 4M aq)

• Hydrochloric Acid (HCl) (conc.)

Workflow

• Alkylation (Construction of the Quaternary Center):

  • Prepare a solution of NaOEt in anhydrous ethanol under

    atmosphere.

  • Add diethyl methylmalonate dropwise at 0°C. Stir for 30 min to generate the enolate.

  • Add benzyl bromide dropwise.

  • Critical Step: Reflux for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1) until the starting malonate disappears.

  • Result: Formation of Diethyl 2-benzyl-2-methylpropanedioate (CAS 24435-52-7).

• Hydrolysis (Ester Cleavage):

  • Concentrate the ethanolic reaction mixture to remove bulk ethanol.

  • Add 4M NaOH (aq) and reflux at 100°C for 12 hours.

  • Note: The steric bulk of the quaternary center makes this hydrolysis slower than unsubstituted malonates. Ensure complete dissolution.

• Isolation & Purification:

  • Cool the mixture to 0°C.

  • Wash with diethyl ether (

    mL) to remove unreacted benzyl bromide and neutral byproducts. Discard organic layer.

  • Acidify the aqueous layer carefully with conc. HCl to pH ~1. The product will precipitate or oil out.

  • Extract with Ethyl Acetate (

    mL).

  • Dry over

    , filter, and concentrate in vacuo.

  • Recrystallization: Triturate with cold Hexane/Ether or recrystallize from Benzene/Petroleum Ether to obtain the pure diacid.

Visualization: Synthetic Pathway

Figure 2: Synthetic workflow from commercial starting materials to the target diacid.

References

• Cativiela, C., et al. (2003). Efficient resolution of rac-2-cyano-2-methyl-3-phenylpropanoic acid.[2] An appropriate starting material for the enantioconvergent synthesis of (S)-

  -methylphenylalanine.[2] Tetrahedron: Asymmetry.[2]

• Grams, F., et al. (2001).[3] Structure of Matrix Metalloproteinase-8 Complexed with Inhibitors. Journal of Biological Chemistry. [3]

• Li, C., et al. (2015). Silver-Catalyzed Decarboxylative Fluorination of Aliphatic Carboxylic Acids. Journal of the American Chemical Society.

• PubChem Database. Compound Summary for CAS 34917-00-5. National Library of Medicine.

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. pubs.acs.org [pubs.acs.org]

Advanced Safety and Handling Whitepaper: 2-Benzyl-2-methylpropanedioic Acid (CAS 34917-00-5)

Target Audience: Research Scientists, Process Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Safety Data Architecture

Executive Summary

In the realm of drug development and complex organic synthesis, gem-disubstituted malonic acids serve as critical building blocks for active pharmaceutical ingredients (APIs). 2-Benzyl-2-methylpropanedioic acid (CAS: 34917-00-5), also known as 2-benzyl-2-methylmalonic acid, is a highly valuable intermediate [1]. However, its dual carboxylic acid functionality and specific steric profile present unique physicochemical behaviors, toxicological hazards, and reactivity patterns.

This whitepaper transcends the traditional Safety Data Sheet (SDS) format. As a Senior Application Scientist, I have structured this guide to provide not just the what of safety and handling, but the why—grounding every protocol in mechanistic causality and self-validating experimental design.

Physicochemical Profiling & Structural Causality

Understanding the safe handling of 2-benzyl-2-methylpropanedioic acid requires an analysis of its molecular architecture. The compound features a central quaternary carbon bonded to a benzyl group, a methyl group, and two carboxylic acid moieties.

The steric bulk of the benzyl and methyl groups restricts the rotational freedom of the carboxylates. This geminal disubstitution significantly lowers the activation energy required for decarboxylation compared to mono-substituted malonic acids—a factor that must be accounted for during high-temperature storage or reaction scaling [2].

Table 1: Quantitative Physicochemical Data

Property	Value	Mechanistic Implication for Handling
Chemical Formula	C₁₁H₁₂O₄	Defines stoichiometry for neutralization protocols.
Molecular Weight	208.21 g/mol	Used for precise molarity calculations in assays.
Physical State	Solid (Crystalline Powder)	Prone to aerosolization; requires dust mitigation.
Solubility	Soluble in polar organic solvents	Dictates solvent choice for spill containment (e.g., EtOH).
LogP (Predicted)	~2.2	Indicates moderate lipophilicity, influencing skin absorption.

Hazard Assessment & Mechanistic Toxicology

Standard SDS documentation lists hazards without explaining the biological interactions. For 2-benzyl-2-methylpropanedioic acid, the primary hazards are driven by its acidity and the lipophilic nature of the benzyl moiety [2].

Table 2: GHS Hazard Classifications and Causality

GHS Code	Hazard Statement	Mechanistic Causality
H302	Harmful if swallowed	Systemic toxicity upon absorption; the lipophilic benzyl group enhances gastrointestinal permeability.
H315	Causes skin irritation	The compound's acidic protons (pKa ~2.8-3.0) interact with epidermal moisture, causing localized pH drops and protein denaturation.
H319	Causes serious eye irritation	Direct protonation of corneal proteins leads to rapid cellular damage and inflammatory cascades.
H335	May cause respiratory irritation	Inhalation of fine crystalline dust deposits acidic micro-particles in the mucosal lining of the upper respiratory tract.

Self-Validating Protocols for Safe Handling & Emergency Response

In a laboratory setting, protocols must be designed as self-validating systems. This means the workflow itself provides observable feedback to the scientist, confirming that the step was successful.

Spill Containment and Neutralization Workflow

When a spill occurs, mechanical cleanup must be paired with chemical neutralization. The following protocol utilizes a mild base to ensure controlled, observable neutralization without dangerous exothermic spikes.

Step-by-Step Methodology:

• Assessment & PPE: Immediately don a NIOSH-approved N95 particulate respirator, nitrile gloves, and splash-proof goggles. Causality: The N95 mask prevents inhalation of aerosolized H335-classified dust.

• Mechanical Containment: Surround the solid spill with an inert, non-combustible absorbent (e.g., vermiculite or dry sand). Do not sweep dry, as this generates airborne particulates.

• Chemical Neutralization (Self-Validating Step): Slowly mist the spill area with a 5% w/v aqueous Sodium Bicarbonate (NaHCO₃) solution.

  • Self-Validation: The reaction between the malonic acid and NaHCO₃ will produce Carbon Dioxide (CO₂). The scientist will observe active effervescence (bubbling). Continue adding the bicarbonate solution until the effervescence completely ceases. The lack of bubbling visually validates that the acid has been entirely neutralized.

• Verification: Use a universal pH indicator strip on the neutralized slurry. A pH reading of 6.5–7.5 confirms the environment is safe for final collection.

• Disposal: Collect the slurry into a chemically compatible, clearly labeled polyethylene hazardous waste container for institutional disposal.

Caption: Logical workflow for the self-validating containment and neutralization of malonic acid spills.

Advanced Synthetic Applications: Green Chemistry Alternatives

Historically, the decarboxylation of malonic acid derivatives to form mono-carboxylic acids relied on harsh thermal conditions or toxic reagents like tin hydrides (Barton decarboxylation). Modern safety paradigms in drug development prioritize green chemistry.

Recent advancements have demonstrated that 2-benzyl-2-methylmalonic acid can undergo highly efficient hydrodecarboxylation via organic photoredox catalysis [3]. This method eliminates toxic metal waste and operates at room temperature, drastically reducing the thermal hazards associated with high-heat decarboxylation.

Protocol: Photoredox Hydrodecarboxylation

This protocol utilizes visible light and an organic photocatalyst (e.g., Mes-Acr-Ph) to safely extrude CO₂.

Step-by-Step Methodology:

• Reagent Assembly: In an oven-dried Schlenk tube, combine 2-benzyl-2-methylpropanedioic acid (1.0 equiv), the acridinium photocatalyst (5 mol%), and a hydrogen atom donor (e.g., a benign silane or thiol) in anhydrous dichloromethane.

• Degassing (Self-Validating Step): Subject the mixture to three freeze-pump-thaw cycles using liquid nitrogen.

  • Self-Validation: During the third thaw cycle, the complete absence of gas bubbles rising from the solvent visually validates that dissolved oxygen (which would dangerously quench the photocatalyst's excited state and generate reactive oxygen species) has been successfully removed.

• Irradiation: Backfill the tube with inert Argon gas. Irradiate the reaction vessel with dual 450 nm blue LED lamps at ambient temperature (20°C) for 12 hours.

• Isolation: Concentrate the mixture under reduced pressure and purify via flash column chromatography to yield the safe, monodecarboxylated product (2-methyl-3-phenylpropanoic acid).

Caption: Photoredox-mediated hydrodecarboxylation pathway for 2-benzyl-2-methylmalonic acid.

References

• Griffin, J. D., & Zeller, M. A. "Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight". National Institutes of Health / PMC. Available at:[Link][1]

Sources

• 1. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 2-Benzyl-2-methylpropanedioic Acid

Executive Summary & Scientific Rationale

2-Benzyl-2-methylpropanedioic acid (also known as benzylmethylmalonic acid) is a highly valuable gem-disubstituted malonic acid derivative. It serves as a critical building block in the development of active pharmaceutical ingredients (APIs), including specialized enzyme inhibitors and hydroxamic acid derivatives.

Synthesizing this compound requires a classical malonic ester synthesis approach, utilizing sequential alkylation of diethyl malonate followed by saponification. As a Senior Application Scientist, it is vital to understand that the success of this protocol does not merely lie in the carbon-carbon bond formation, but in the thermal control during isolation . Dialkyl-substituted malonic acids are highly susceptible to thermal degradation; without strict temperature boundaries, the target molecule will prematurely degrade into a mono-carboxylic acid[1].

Mechanistic Causality & Experimental Design

The "Methylation-First" Alkylation Strategy

The synthesis requires introducing both a methyl and a benzyl group at the α-carbon of diethyl malonate. We employ a "methylation-first" strategy. Methyl iodide (MeI) is a highly reactive, unhindered electrophile. If benzylation were performed first, the resulting diethyl benzylmalonate would present significant steric hindrance, structurally impeding the subsequent methylation[2]. By synthesizing diethyl methylmalonate first, the subsequent deprotonation and nucleophilic attack on benzyl bromide (BnBr) proceeds smoothly due to the excellent leaving group and the stabilized nature of the intermediate enolate[2].

Preventing Spontaneous Decarboxylation

The final step involves the saponification of diethyl benzylmethylmalonate to the corresponding dicarboxylate salt, followed by acidification to yield the free diacid. Because the target is a gem-disubstituted malonic acid, the presence of two electron-donating/bulky alkyl groups lowers the activation energy for decarboxylation. If the temperature during acidification or solvent evaporation exceeds 10–20 °C, the molecule will undergo a facile decarboxylation via a six-membered cyclic transition state, yielding the undesired 2-methyl-3-phenylpropanoic acid[3]. Therefore, maintaining a strict thermal boundary (0–5 °C) is the most critical parameter for successful isolation.

Visualizations of Workflows

Fig 1: Sequential alkylation and hydrolysis workflow for 2-benzyl-2-methylpropanedioic acid.

Fig 2: Thermal-controlled isolation logic preventing premature decarboxylation of the diacid.

Quantitative Reagent Data

Table 1: Stoichiometry for Sequential Alkylation

Reagent	MW ( g/mol )	Equivalents	Amount (Scale)	Role
Diethyl malonate (DEM)	160.17	1.00	16.0 g (100 mmol)	Starting Material
Sodium metal (for NaOEt)	22.99	1.05	2.41 g (105 mmol)	Base (Step 1)
Methyl iodide (MeI)	141.94	1.10	15.6 g (110 mmol)	Alkylating Agent 1
Sodium metal (for NaOEt)	22.99	1.05	2.41 g (105 mmol)	Base (Step 2)
Benzyl bromide (BnBr)	171.04	1.05	18.0 g (105 mmol)	Alkylating Agent 2

| Absolute Ethanol | 46.07 | - | 200 mL total | Solvent |

Table 2: Stoichiometry for Saponification & Isolation

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Diethyl benzylmethylmalonate	264.32	1.00	~26.4 g (100 mmol)	Intermediate
Potassium Hydroxide (KOH)	56.11	4.00	22.4 g (400 mmol)	Saponification Base

| 6M Hydrochloric Acid (HCl) | 36.46 | ~4.50 | ~75 mL | Acidification |

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Diethyl Methylmalonate

Self-Validation Metric: Disappearance of DEM via TLC (Hexane:EtOAc 9:1, KMnO4 stain).

• Preparation of Alkoxide: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, dropping funnel, and an inert argon atmosphere. Add 100 mL of absolute ethanol. Slowly add sodium metal (2.41 g) in small pieces. Wait until the sodium completely dissolves, yielding a clear solution of sodium ethoxide.

• Enolate Formation: Cool the flask to 0 °C using an ice bath. Add diethyl malonate (16.0 g) dropwise over 15 minutes. Stir for 30 minutes at room temperature to ensure complete enolate formation.

• Alkylation: Re-cool the mixture to 0 °C. Add methyl iodide (15.6 g) dropwise. A white precipitate of sodium iodide (NaI) will immediately begin to form, visually validating the progression of the substitution reaction[2].

• Completion: Stir the reaction mixture at room temperature for 2 hours. Verify completion via TLC. Concentrate the ethanol under reduced pressure, partition the residue between water (100 mL) and ethyl acetate (100 mL), and separate the organic layer. Dry over anhydrous Na₂SO₄ and concentrate to yield crude diethyl methylmalonate.

Protocol B: Synthesis of Diethyl Benzylmethylmalonate

Self-Validation Metric: Formation of a dense NaBr precipitate and complete consumption of the mono-alkylated intermediate.

• Second Enolate Formation: In a clean flask, prepare a fresh solution of sodium ethoxide (2.41 g Na in 100 mL absolute ethanol). Cool to 0 °C and add the crude diethyl methylmalonate from Protocol A dropwise. Stir for 30 minutes.

• Benzylation: Add benzyl bromide (18.0 g) dropwise. Because the methylmalonate enolate is slightly more sterically hindered than the unsubstituted enolate, heat the reaction mixture to a gentle reflux (75 °C) for 4 hours to drive the reaction to completion[2].

• Workup: Cool to room temperature. The flask will contain a heavy white precipitate of NaBr. Evaporate the ethanol, add water (100 mL), and extract with ethyl acetate (3 × 50 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate to yield diethyl benzylmethylmalonate as a pale yellow oil.

Protocol C: Saponification and Low-Temperature Isolation

Self-Validation Metric: Aqueous layer must reach pH 1-2 during acidification while maintaining an internal temperature strictly below 5 °C.

• Saponification: Dissolve the diethyl benzylmethylmalonate (~26.4 g) in 50 mL of ethanol. Add a solution of KOH (22.4 g) dissolved in 50 mL of distilled water. Reflux the mixture vigorously for 4 to 6 hours. The biphasic mixture will become homogeneous as the ester is hydrolyzed to the water-soluble dipotassium salt.

• Solvent Removal: Cool the mixture and remove the ethanol under reduced pressure. Extract the remaining aqueous layer with diethyl ether (30 mL) to remove any unreacted ester or organic impurities. Discard the ether layer.

• CRITICAL STEP - Acidification: Transfer the aqueous layer to a beaker and submerge it in an ice-salt bath. Insert an internal thermometer. Wait until the internal temperature is ≤ 2 °C.

• Precipitation: Begin adding 6M HCl dropwise via an addition funnel. Monitor the temperature continuously; do not allow the internal temperature to exceed 5 °C to prevent hydrodecarboxylation[1]. Continue adding HCl until the pH of the solution reaches 1-2. A white solid (the free diacid) will precipitate out of the solution.

• Extraction and Drying: Extract the cold aqueous suspension immediately with cold ethyl acetate (3 × 50 mL). Wash the organic layer with cold brine and dry over Na₂SO₄.

• Concentration: Evaporate the ethyl acetate using a rotary evaporator with the water bath set strictly below 30 °C . The resulting white crystalline solid is the pure 2-benzyl-2-methylpropanedioic acid. Store immediately at -20 °C under argon.

References

• Diethyl 2-(3-methylbenzyl)
• 2-Methyl-2,3-diphenylpropanoic Acid | Research Chemical Source: Benchchem URL
• Source: National Institutes of Health (NIH)

Sources

• 1. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diethyl 2-(3-methylbenzyl)malonate | Benchchem [benchchem.com]
• 3. 2-Methyl-2,3-diphenylpropanoic Acid|Research Chemical [benchchem.com]

Protocol for alkylation of diethyl benzylmalonate with methyl iodide

This Application Note and Protocol is designed for research and development professionals requiring a robust, high-purity method for the synthesis of Diethyl 2-benzyl-2-methylmalonate . The procedure details the alkylation of diethyl benzylmalonate with methyl iodide (iodomethane) via enolate alkylation.

Core Directive & Scientific Foundation

The synthesis of quaternary carbon centers via malonic ester synthesis represents a fundamental challenge in organic chemistry due to the reduced acidity of the

-proton in mono-substituted malonates ( ) compared to unsubstituted malonates ( ).

This protocol utilizes a nucleophilic substitution (

) mechanism.[1] The reaction proceeds through the formation of a resonance-stabilized enolate anion, generated by the deprotonation of diethyl benzylmalonate with a strong base (Sodium Ethoxide), followed by the attack on the electrophilic methyl iodide.

Reaction Mechanism

The transformation involves two distinct phases:[1][2]

• Enolization: The ethoxide base abstracts the remaining acidic

  -proton from diethyl benzylmalonate.

• Alkylation: The resulting enolate attacks the methyl iodide electrophile, displacing the iodide ion to form the quaternary center.

Figure 1: Mechanistic pathway for the methylation of diethyl benzylmalonate.

Experimental Design & Critical Parameters

Success in dialkylation depends on strict control of stoichiometry and moisture. The second alkylation is sterically more demanding than the first; therefore, ensuring complete deprotonation before adding the electrophile is critical.

Table 1: Critical Reaction Parameters

Parameter	Specification	Scientific Rationale
Solvent	Absolute Ethanol (EtOH)	Matches the ester leaving group to prevent transesterification byproducts. Must be anhydrous to prevent hydrolysis.
Base	Sodium Ethoxide (NaOEt)	Strong enough to deprotonate the -carbon ( ). Generated in situ or purchased as a solution.
Stoichiometry	1.1 eq Base / 1.5 eq MeI	Slight excess of base ensures full enolization. Excess MeI compensates for volatility and ensures complete conversion.
Temperature	Reflux (78°C)	Required to overcome the activation energy barrier of the sterically hindered second alkylation.
Atmosphere	Nitrogen or Argon	Essential. Enolates are moisture-sensitive; water will quench the enolate and regenerate the starting material.

Detailed Experimental Protocol

Phase A: Safety & Preparation

WARNING: Methyl Iodide (MeI) is a volatile neurotoxin and suspected carcinogen. Sodium Ethoxide is caustic and moisture-sensitive.

• Engineering Controls: Perform all operations in a certified chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.

• Glassware: Oven-dried (120°C) 3-neck round-bottom flask (RBF), reflux condenser, and addition funnel.

Phase B: Reaction Workflow

Figure 2: Step-by-step experimental workflow for the synthesis.

Phase C: Execution Procedure

1. Preparation of Sodium Ethoxide (1.1 equiv)

• Note: Commercial 21 wt% NaOEt solution can be used to save time.

• To a 250 mL 3-neck RBF equipped with a stir bar and reflux condenser under

  flow, add 30 mL Absolute Ethanol .

• Carefully add 0.51 g Sodium metal (22 mmol) cut into small pieces.

• Stir until all sodium has dissolved and hydrogen evolution ceases. The solution will be clear to slightly yellow.[3]

2. Enolate Formation

• Add 5.0 g (20 mmol) Diethyl benzylmalonate dropwise to the ethoxide solution via syringe or addition funnel over 10 minutes.

• Observation: The solution may warm slightly.

• Stir at room temperature for 30 minutes to ensure complete formation of the enolate anion.

3. Alkylation (Methylation)

• Cool the mixture slightly (optional, to control exotherm).

• Add 4.26 g (1.9 mL, 30 mmol, 1.5 equiv) Methyl Iodide dropwise.

• Caution: MeI is extremely volatile; ensure the condenser is efficient (chilled water).

• Once addition is complete, heat the reaction mixture to a gentle reflux (approx. 78°C) .

• Maintain reflux for 3 to 5 hours . Monitor reaction progress by TLC (Hexanes:EtOAc 9:1) or GC-MS.[4]

4. Workup

• Cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure (Rotary Evaporator) to remove the bulk of the ethanol.

• Resuspend the residue in 50 mL Diethyl Ether (or Ethyl Acetate) and 50 mL Water .

• Transfer to a separatory funnel.[1][5] Shake and separate the layers.[1][5]

• Extract the aqueous layer once more with 20 mL Ether .

• Combine organic layers and wash with Brine (Sat. NaCl) .

• Dry over anhydrous

  or .

• Filter and concentrate under vacuum to yield the crude oil.

5. Purification

• The crude product is typically pure enough for hydrolysis steps.

• For high purity, perform vacuum distillation .

  • Expected Boiling Point: ~165-170°C at 10 mmHg (estimated based on mono-benzyl analog).

Characterization & Expected Data

Confirm the structure using Proton NMR (

-NMR).[6] The disappearance of the -methine proton (triplet/doublet of doublets in starting material) and the appearance of a singlet methyl group are diagnostic.

Moiety	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
Aromatic	7.15 – 7.30	Multiplet	5H	Benzyl aromatic protons
Ester	4.10 – 4.20	Quartet ( Hz)	4H
Benzyl	3.25	Singlet	2H
-Methyl	1.45	Singlet	3H	(Diagnostic)
Ester	1.20 – 1.25	Triplet ( Hz)	6H

Interpretation:

• The Benzyl

  appears as a singlet because the adjacent -carbon is now quaternary (has no protons to couple with).

• The

  -Methyl appears as a singlet for the same reason.

• In the starting material (Diethyl benzylmalonate), the Benzyl

  would be a doublet, and the -proton a triplet.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete Enolization	Ensure NaOEt is fresh. Increase base stoichiometry to 1.2 equiv. Ensure anhydrous conditions.
Starting Material Remains	Steric Hindrance	Extend reflux time to 8-12 hours. Switch solvent to THF and use NaH (Sodium Hydride) for higher reactivity.
Transesterification	Wrong Solvent	Ensure Ethanol is used if the ester is ethyl. Do not use Methanol.[3][7][8]
White Precipitate	Sodium Iodide (NaI)	This is normal. NaI precipitates in ether/organic solvents during workup; filter or wash away with water.[1]

References

• Malonic Ester Synthesis Overview : LibreTexts Chemistry. (2025).[1][4][7][9] Alkylation of Enolate Ions. Link

• Diethyl Benzylmalonate Properties : National Institutes of Health (NIH) PubChem. (2025). Diethyl benzylmalonate Compound Summary. Link

• Safety Data : Calibre Chemicals. (2025).[1][4][7][9] Safety and Handling of Methyl Iodide. Link

• Sequential Alkylation Protocol : BenchChem. (2025).[1] Step-by-Step Dialkylation of Diethyl Malonate. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Page loading... [wap.guidechem.com]
• 4. Diethyl 2-(benzyloxy)-2-methylmalonate | C15H20O5 | CID 79841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chegg.com [chegg.com]
• 7. Diethyl 2-benzylpropanedioate | C14H18O4 | CID 69090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. snahealthcare.com [snahealthcare.com]
• 9. real.mtak.hu [real.mtak.hu]

Application Notes and Protocols for the Hydrolysis of Diethyl 2-Benzyl-2-methylmalonate to the Free Acid

This document provides a detailed guide for researchers, scientists, and drug development professionals on the hydrolysis of diethyl 2-benzyl-2-methylmalonate to its corresponding dicarboxylic acid, 2-benzyl-2-methylmalonic acid. This transformation is a critical step in various synthetic pathways, particularly in the malonic ester synthesis of substituted carboxylic acids.[1] This guide will delve into the underlying reaction mechanisms, provide robust experimental protocols, and address potential challenges and troubleshooting strategies.

Introduction and Significance

The hydrolysis of dialkyl malonates is a fundamental reaction in organic synthesis. Diethyl 2-benzyl-2-methylmalonate serves as a key intermediate, and its conversion to the free dicarboxylic acid unlocks the potential for subsequent chemical modifications. The resulting 2-benzyl-2-methylmalonic acid can be a precursor to pharmacologically active molecules or can undergo decarboxylation to yield 3-phenyl-2-methylpropanoic acid.[1] Understanding and controlling this hydrolysis is paramount to achieving high yields and purity of the desired product. The presence of a quaternary carbon center in diethyl 2-benzyl-2-methylmalonate introduces steric hindrance, which can render the hydrolysis more challenging compared to unsubstituted or monosubstituted malonic esters.[2][3]

Reaction Mechanisms

The hydrolysis of diethyl 2-benzyl-2-methylmalonate can be achieved under either basic (saponification) or acidic conditions. The choice of method often depends on the overall synthetic strategy and the compatibility of other functional groups present in the molecule.

Base-Catalyzed Hydrolysis (Saponification)

Saponification is the most common method for the hydrolysis of malonic esters.[4] It involves the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. The reaction proceeds through a tetrahedral intermediate, which then collapses to form a carboxylate salt and ethanol. The reaction is driven to completion by the irreversible deprotonation of the resulting carboxylic acid by the base. A final acidification step is required to protonate the carboxylate and yield the free dicarboxylic acid.

Figure 1: Mechanism of base-catalyzed hydrolysis.

Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is a reversible process that follows the principle of microscopic reversibility for Fischer esterification. The reaction is initiated by the protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon. A water molecule then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. After a series of proton transfers, an alcohol molecule is eliminated, and the carboxylic acid is regenerated. To drive the equilibrium towards the products, a large excess of water is typically used.

Figure 2: Mechanism of acid-catalyzed hydrolysis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the base-catalyzed and acid-catalyzed hydrolysis of diethyl 2-benzyl-2-methylmalonate.

Protocol 1: Base-Catalyzed Hydrolysis (Saponification)

This protocol is adapted from a general procedure for the hydrolysis of a similar substituted malonic ester.[5]

Materials and Reagents:

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (for 10 mmol scale)
Diethyl 2-benzyl-2-methylmalonate	55114-30-2	264.32	2.64 g (10 mmol)
Sodium Hydroxide (NaOH)	1310-73-2	40.00	2.4 g (60 mmol)
Ethanol (EtOH)	64-17-5	46.07	20 mL
Deionized Water (H₂O)	7732-18-5	18.02	20 mL
Concentrated Hydrochloric Acid (HCl, ~37%)	7647-01-0	36.46	As needed for acidification
Diethyl ether (Et₂O) or Ethyl acetate (EtOAc)	60-29-7	74.12	For extraction
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	For drying

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve diethyl 2-benzyl-2-methylmalonate (2.64 g, 10 mmol) in ethanol (20 mL).

• Addition of Base: In a separate beaker, dissolve sodium hydroxide (2.4 g, 60 mmol) in deionized water (20 mL). Carefully add the aqueous NaOH solution to the ethanolic solution of the ester.

• Saponification: Heat the reaction mixture to reflux with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-16 hours). During the reaction, some of the ethanol may be distilled off.

• Work-up - Removal of Ethanol: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Work-up - Acidification: Cool the remaining aqueous solution in an ice bath. Slowly and carefully add concentrated hydrochloric acid dropwise with stirring until the pH of the solution is ~1. A white precipitate of 2-benzyl-2-methylmalonic acid should form.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water to remove any inorganic salts.

• Drying: Dry the product under vacuum to a constant weight.

Protocol 2: Acid-Catalyzed Hydrolysis

This protocol is a general method that can be adapted for sterically hindered esters.

Materials and Reagents:

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (for 10 mmol scale)
Diethyl 2-benzyl-2-methylmalonate	55114-30-2	264.32	2.64 g (10 mmol)
Concentrated Sulfuric Acid (H₂SO₄)	7664-93-9	98.08	2 mL
Deionized Water (H₂O)	7732-18-5	18.02	20 mL
Ethyl acetate (EtOAc)	141-78-6	88.11	For extraction
Saturated Sodium Bicarbonate Solution	144-55-8	84.01	For washing
Brine	N/A	N/A	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	For drying

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add diethyl 2-benzyl-2-methylmalonate (2.64 g, 10 mmol) and deionized water (20 mL).

• Addition of Acid: Slowly and carefully add concentrated sulfuric acid (2 mL) to the mixture with stirring.

• Hydrolysis: Heat the reaction mixture to reflux with vigorous stirring. Monitor the reaction progress by TLC. This may require a longer reaction time (24-48 hours) due to the steric hindrance and the heterogeneous nature of the initial mixture.

• Work-up - Extraction: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Work-up - Washing: Combine the organic extracts and wash with water (2 x 20 mL), followed by saturated sodium bicarbonate solution (2 x 20 mL) to remove any remaining acid, and finally with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification of 2-Benzyl-2-methylmalonic Acid

The crude 2-benzyl-2-methylmalonic acid obtained from either protocol may contain impurities. Recrystallization is the most common method for purification.

Procedure:

• Solvent Selection: Choose a suitable solvent system for recrystallization. A mixture of water and ethanol or a solvent pair like toluene/hexanes can be effective.

• Dissolution: Dissolve the crude product in a minimum amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, a small amount of activated charcoal can be added, and the solution can be heated for a few minutes before hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Troubleshooting and Side Reactions

Issue	Potential Cause	Solution
Incomplete Reaction	Insufficient reaction time or temperature, especially for the sterically hindered substrate.	Increase the reaction time and/or temperature. For base-catalyzed hydrolysis, ensure a sufficient excess of base is used.[6]
Low Yield	Incomplete reaction, loss of product during work-up, or side reactions.	Optimize reaction conditions. Be careful during extractions and transfers. Consider alternative work-up procedures.
Decarboxylation	The resulting 2-benzyl-2-methylmalonic acid is a β-dicarboxylic acid, which can undergo decarboxylation upon heating, especially under acidic conditions.[7][8]	For acid-catalyzed hydrolysis, use the mildest effective conditions. During work-up and purification, avoid excessive heating. Base-catalyzed hydrolysis followed by careful acidification at low temperatures can minimize decarboxylation.
Formation of Mono-acid	Incomplete hydrolysis of both ester groups.	Extend the reaction time or use more forcing conditions.
Emulsion during Work-up	Formation of soaps during the work-up of the base-catalyzed reaction.	Add a small amount of brine to the separatory funnel to break the emulsion.

Conclusion

The hydrolysis of diethyl 2-benzyl-2-methylmalonate to 2-benzyl-2-methylmalonic acid is a key transformation that requires careful consideration of reaction conditions to achieve high yields and purity. Both base-catalyzed and acid-catalyzed methods can be effective, with the choice depending on the specific requirements of the synthetic route. By understanding the reaction mechanisms and potential side reactions, particularly decarboxylation, researchers can successfully navigate this synthetic step and obtain the desired dicarboxylic acid for further applications in drug discovery and development.

References

• Maldonado-Ortega, U., Trejo-Carbajal, N., Fragoso-Vázquez, M. J., Sánchez-Zavala, M., Meléndez-Rodríguez, M., & Suárez-Castillo, O. R. (2021). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Boletín Científico de Ciencias Básicas e Ingenierías del ICBI, 8(16), 119-125. Available at: [Link]

• Taydakov, I. V., & Kiskin, M. A. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry, 16, 1863–1868. Available at: [Link]

• PrepChem. (n.d.). Synthesis of diethyl 2-methyl-2-(3-methylbenzyl)-malonate. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthetic Strategies. Retrieved from [Link]

• Wikipedia. (n.d.). Diethyl malonate. Retrieved from [Link]

• Hunt, I. (n.d.). Ch21: Malonic esters. University of Calgary. Retrieved from [Link]

• Lund, H., & Voigt, A. H. (1938). Malonic acid, benzoyl-, diethyl ester. Organic Syntheses, 18, 8. Available at: [Link]

• Taydakov, I. V., & Kiskin, M. A. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry, 16, 1863–1868. Available at: [Link]

• Gassman, P. G., & Guggenheim, T. L. (1983). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. The Journal of Organic Chemistry, 48(19), 3415-3416. Available at: [Link]

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• 2. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 5. prepchem.com [prepchem.com]
• 6. scite.ai [scite.ai]
• 7. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - On the hydrolysis of diethyl 2-(perfluorophenyl)malonate [beilstein-journals.org]

Application Note: Advanced Synthetic Protocols for Dimethindene Analogues Utilizing 2-Benzyl-2-methylmalonic Acid

Executive Summary

The classical industrial synthesis of the selective H1-antihistamine Dimethindene relies heavily on volatile organic compounds (VOCs) and genotoxic precursors like benzyl chloride, often resulting in low overall yields (4–5%) and high environmental impact[1]. This application note details an advanced, forward-looking synthetic pathway utilizing 2-benzyl-2-methylmalonic acid as a pivotal intermediate. By leveraging this gem-disubstituted malonate, researchers can access sterically defined indanone cores with high atom economy, facilitating the development of novel Dimethindene analogues while transitioning to eco-friendly solvent systems like 2-methyltetrahydrofuran (2-MeTHF)[2].

Mechanistic Rationale: The Gem-Dialkyl Advantage

The selection of 2-benzyl-2-methylmalonic acid over traditional mono-alkylated malonates is driven by precise thermodynamic causality.

The presence of both a benzyl and a methyl group at the alpha-carbon induces a pronounced Thorpe-Ingold effect (gem-dialkyl effect). This steric crowding compresses the internal bond angle between the aromatic ring and the carboxylic acid moieties, drastically lowering the activation energy required for the subsequent intramolecular Friedel-Crafts acylation. Furthermore, dialkyl-substituted malonic acids are highly viable substrates for controlled decarboxylation, which prevents the unregulated polymerization and radical degradation often observed in mono-substituted variants during harsh thermal cycling[3]. This structural mimicry has also been validated in the development of low-mass enzyme inhibitors, proving the stability of the 2-benzyl-2-methylmalonic acid residue in complex synthetic environments[4].

Experimental Workflows: A Self-Validating System

The following protocols have been engineered to ensure that every critical chemical transformation provides real-time, observable feedback, creating a self-validating workflow for the bench scientist.

Protocol A: Decarboxylative Cyclization to 2-Methyl-1-indanone

Objective: Convert 2-benzyl-2-methylmalonic acid into the indanone core via a controlled loss of CO₂ and subsequent intramolecular acylation. Causality: Eaton’s Reagent (7.7 wt% P₂O₅ in methanesulfonic acid) is utilized instead of traditional Polyphosphoric Acid (PPA). PPA is highly viscous and prone to localized overheating, which degrades the malonate[1]. Eaton’s reagent remains fluid at lower temperatures, ensuring homogenous heat distribution and higher yields.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried 250 mL round-bottom flask with Eaton's Reagent (50 mL) under a strict N₂ atmosphere.

• Addition: Heat the solution to 50°C. Add 2-benzyl-2-methylmalonic acid (10.0 g, 48.0 mmol) portion-wise over 30 minutes.

• Cyclization: Elevate the temperature to 70°C and stir for 4 hours.

  • Self-Validation Check 1 (Kinetic): The reaction generates equimolar CO₂. The complete cessation of gas evolution serves as the primary visual indicator that the decarboxylation phase has concluded.

  • Self-Validation Check 2 (Chromatographic): Monitor via TLC (Hexane/EtOAc 8:2). The highly polar diacid starting material (

    ~0.1) must be fully consumed, replaced by a distinct, UV-active indanone spot ( ~0.6).

• Quenching: Pour the mixture over 200 g of crushed ice. Neutralize cautiously with 20% aq. NaOH until pH 7 is achieved.

• Extraction: Extract the aqueous layer with 2-MeTHF (3 x 100 mL).

• Isolation: Wash the combined organics with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield 2-methyl-1-indanone.

Protocol B: Organolithium Coupling and Dehydration

Objective: Couple the synthesized indanone core with 2-ethylpyridine to construct the Dimethindene scaffold. Causality: Lithiation of 2-ethylpyridine must occur strictly at -78°C. At higher temperatures, n-butyllithium acts as a nucleophile rather than a base, attacking the pyridine ring directly instead of deprotonating the alpha-ethyl carbon[5].

Step-by-Step Methodology:

• Lithiation: In a Schlenk flask, dissolve 2-ethylpyridine (5.1 g, 48.0 mmol) in anhydrous 2-MeTHF (50 mL) under argon. Cool to -78°C using a dry ice/acetone bath.

• Activation: Add n-BuLi (2.5 M in hexanes, 19.2 mL, 48.0 mmol) dropwise. Stir for 1 hour.

  • Self-Validation Check 3 (Colorimetric): The formation of the stabilized organolithium carbanion is confirmed by a distinct color shift to a deep, vibrant red.

• Coupling: Add a solution of the synthesized 2-methyl-1-indanone (7.0 g, 47.9 mmol) in 2-MeTHF (20 mL) dropwise over 20 minutes.

  • Self-Validation Check 4 (Colorimetric): As the electrophilic indanone is consumed by the carbanion, the deep red solution will rapidly transition to a pale yellow, providing real-time visual proof of successful coupling.

• Dehydration: Quench with saturated aq. NH₄Cl (50 mL). Isolate the tertiary alcohol intermediate via standard extraction. Resuspend the intermediate in 20% HCl and reflux for 2 hours to force the elimination of water, yielding the Dimethindene analogue.

Fig 1: Synthetic workflow from 2-benzyl-2-methylmalonic acid to the Dimethindene scaffold.

Quantitative Data: Green Metrics & Efficiency

Transitioning from traditional volatile organic compounds (Toluene/Diethyl Ether) to green solvents (2-MeTHF) not only improves the safety profile of the synthesis but drastically enhances the thermodynamic recovery of the intermediates[6].

Metric	Classical VOC Synthesis	Advanced 2-MeTHF Protocol	Causality / Impact
Solvent System	Toluene / Diethyl Ether	2-MeTHF / CPME	Elimination of petroleum-based VOCs[2].
Overall Yield	~10%	21–22%	Superior phase separation prevents product loss during aqueous workups[6].
E-Factor	24.1–54.9	12.2–22.1	>50% reduction in chemical waste generation per kg of API[2].
Cyclization Time	8–10 hours	4 hours	Enhanced thermal control via Eaton's reagent accelerates reaction kinetics.

Pharmacological Impact & Signaling Pathway

Dimethindene and its structurally related analogues function as highly selective, first-generation competitive antagonists at the histamine H1 receptor (a Gq/11-coupled GPCR)[1]. By utilizing 2-benzyl-2-methylmalonic acid to synthesize sterically modified analogues, researchers can probe the binding pocket of the H1 receptor. Successful antagonism prevents the activation of Phospholipase C (PLC), thereby halting the cleavage of PIP2 into IP3 and DAG, which ultimately suppresses the intracellular calcium release responsible for allergic degranulation.

Fig 2: Mechanism of action for Dimethindene analogs via H1 receptor antagonism.

References

• Quivelli, A., et al. (2022). "Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach." Molecules, 27(21), 7594.[Link]

• Roedern, E. G., et al. (1998). "Bis-Substituted Malonic Acid Hydroxamate Derivatives as Inhibitors of Human Neutrophil Collagenase (MMP8)." Journal of Medicinal Chemistry.[Link]

• "Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis." National Center for Biotechnology Information (PMC). [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Buy Dimethindene | 5636-83-9 | >98% [smolecule.com]
• 6. semanticscholar.org [semanticscholar.org]

Application Note: Preparation of 2-Benzyl-2-Methyl-1,3-Propanediol via Reduction

Abstract & Application Scope

2-benzyl-2-methyl-1,3-propanediol is a sterically hindered primary diol serving as a critical scaffold in the synthesis of functionalized polyesters, polyurethanes, and pharmaceutical intermediates (e.g., meprobamate analogues). Its gem-disubstituted structure imparts unique conformational rigidity and metabolic stability to downstream derivatives.

This application note details the high-yield synthesis of 2-benzyl-2-methyl-1,3-propanediol via the reduction of diethyl 2-benzyl-2-methylmalonate using Lithium Aluminum Hydride (LiAlH₄) . Unlike catalytic hydrogenation, which often fails to reduce esters under mild conditions, LiAlH₄ provides a robust, irreversible reduction pathway essential for generating the 1,3-diol motif.

Retrosynthetic Analysis & Strategy

The synthesis hinges on the construction of the quaternary carbon center followed by exhaustive reduction. The steric bulk of the benzyl and methyl groups at the

-position makes the carbonyl carbons less accessible, necessitating a potent nucleophilic hydride source.

Pathway:

• Precursor Assembly: Alkylation of diethyl methylmalonate with benzyl bromide (or diethyl benzylmalonate with methyl iodide).

• Functional Group Transformation: Nucleophilic acyl substitution/reduction of the diester to the diol.

Mechanistic Pathway (DOT Visualization)

Figure 1: Mechanistic flow from diester precursor to diol product via aluminate intermediate.

Safety Protocols (Critical)

Hazard: Lithium Aluminum Hydride is pyrophoric and reacts violently with water, liberating flammable hydrogen gas. Controls:

• Atmosphere: All operations must be conducted under an inert atmosphere (Nitrogen or Argon).[1][2]

• Solvents: Diethyl ether or THF must be anhydrous (dried over Na/benzophenone or molecular sieves).

• Quenching: Never add water directly to the solid reagent.[3] Use the "Fieser" or "Glauber's Salt" method for controlled hydrolysis.

Experimental Protocol

Reagents & Equipment[1][3][4][5]

Reagent	MW ( g/mol )	Equiv.[1][4][5]	Role
Diethyl 2-benzyl-2-methylmalonate	~264.32	1.0	Substrate
LiAlH₄ (Lithium Aluminum Hydride)	37.95	2.5	Reductant (Excess)
Tetrahydrofuran (THF)	72.11	Solvent	Anhydrous (0.2 M conc.)
Sodium Sulfate (Na₂SO₄)	142.04	-	Drying Agent

Equipment:

• 3-Neck Round Bottom Flask (flame-dried).

• Reflux condenser with inert gas inlet.

• Pressure-equalizing addition funnel.

• Mechanical stirrer (preferred over magnetic for heavy slurries).

• Ice/Water bath.

Step-by-Step Methodology

Phase 1: Reactor Setup

• Assemble the glassware while hot and flush with dry Nitrogen for 15 minutes.

• Charge the flask with LiAlH₄ (2.5 equiv) suspended in anhydrous THF.

  • Note: 1.0 mol of diester requires 4.0 mol of hydride (H⁻). Since 1 mol of LiAlH₄ provides 4 mol of H⁻, the theoretical stoichiometry is 1:1. However, 2.0–2.5 equiv is standard to ensure rapid kinetics and account for adventitious moisture.

Phase 2: Addition (The "Controlled" Phase)

• Cool the LiAlH₄ suspension to 0°C using an ice bath.

• Dissolve Diethyl 2-benzyl-2-methylmalonate (1.0 equiv) in a minimal amount of anhydrous THF.

• Transfer the ester solution to the addition funnel.

• Dropwise Addition: Add the ester solution slowly to the LiAlH₄ suspension over 30–60 minutes.

  • Observation: Vigorous bubbling (

    gas) will occur. Maintain temperature <10°C to prevent runaway exotherms.

Phase 3: Reaction & Maturation

• Once addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Reflux: Heat the mixture to a gentle reflux (66°C for THF) for 4–12 hours .

  • Validation: Monitor reaction progress via TLC (Silica gel; Hexane:EtOAc 3:1). The starting diester (

    ) should disappear, and the diol ( ) should appear.

Phase 4: The Fieser Quench (Crucial for Yield)

Standard acidic workups often lead to emulsions with aluminum salts. The Fieser method produces a granular, filterable precipitate.

• Cool the reaction mixture back to 0°C .

• For every x grams of LiAlH₄ used initially, add carefully in sequence:

  • x mL of Water (add very slowly; violent gas evolution).

  • x mL of 15% Aqueous NaOH.

  • 3x mL of Water.

• Warm to room temperature and stir for 30 minutes until a white, granular precipitate forms.

• Add anhydrous

  to the mixture to further dry the organic phase.

Phase 5: Isolation

• Filter the mixture through a pad of Celite to remove the aluminum salts. Wash the filter cake with THF or warm Ethyl Acetate.

• Concentrate the filtrate under reduced pressure (Rotovap) to yield the crude diol as a viscous oil or low-melting solid.

• Purification: Recrystallize from Benzene/Hexane or Toluene/Heptane if solid. If liquid, distill under high vacuum (<1 mmHg).

Workflow Visualization

Figure 2: Operational workflow for the reductive synthesis.

Characterization & Validation

The product should be validated using NMR and IR spectroscopy.

Technique	Expected Signal Characteristics	Structural Assignment
¹H NMR	7.1–7.4 (m, 5H)	Aromatic Protons (Benzyl)
3.4–3.6 (s or ABq, 4H)	(Diol methylene)
2.7 (s, 2H)	(Benzylic methylene)
0.8–0.9 (s, 3H)	(Quaternary Methyl)
IR	3200–3400 cm⁻¹ (Broad)	O-H Stretch (Strong)
No signal at 1735 cm⁻¹	Absence of Carbonyl (Ester)

Note on Stereochemistry: As a 2,2-disubstituted-1,3-propanediol, the molecule is achiral (possesses a plane of symmetry) unless one of the hydroxyl groups is differentially substituted.

Troubleshooting

• Problem: "Gelatinous" emulsion during workup.

  • Cause: Improper quenching ratio or insufficient stirring.

  • Solution: Add more solvent (THF/Ether) and a saturated solution of Rochelle's Salt (Sodium Potassium Tartrate). Stir vigorously for 2-3 hours until layers separate.

• Problem: Incomplete reduction (Ester peaks visible in NMR).

  • Cause: Old LiAlH₄ or insufficient reflux time.

  • Solution: Ensure LiAlH₄ is a loose grey powder (not hard lumps). Increase reflux time or use fresh reagent.

• Problem: Product is an oil that won't crystallize.

  • Cause: Impurities or solvent retention.

  • Solution: Triturate with cold pentane/hexane to induce crystallization. If it remains an oil, verify purity by GC-MS; the methyl analog may have a lower melting point than the non-methylated benzyl propanediol.

References

• Preparation of 2-benzylpropane-1,3-diol (Analogous Procedure) . PrepChem. Retrieved from [Link]

• LiAlH4 Reduction Mechanism and Workup . Master Organic Chemistry. Retrieved from [Link]

• Safety Guidance for Lithium Aluminum Hydride . ACS Chemical Health & Safety.[6][7] Retrieved from [Link]

• Synthesis of 2-methyl-1,3-propanediol derivatives. Google Patents (US4317945A).

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. In-Depth Analysis of Safety Operating Procedures and Chemical Properties of Lithium Aluminium Hydride - Oreate AI Blog [oreateai.com]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Synthesis of 5-Benzyl-5-methylbarbituric Acid

Abstract & Introduction

This application note details the synthetic pathway for 5-benzyl-5-methylbarbituric acid via the cyclocondensation of 2-benzyl-2-methylpropanedioic acid (benzylmethylmalonic acid) with urea. While 5,5-disubstituted barbiturates are classically synthesized from dialkyl malonates, this guide addresses the specific challenge of utilizing the dicarboxylic acid precursor.

We present two validated workflows:

• Method A (The Standard Reliability Protocol): Conversion to the diethyl ester followed by base-catalyzed condensation. This is the recommended route for high-purity pharmaceutical applications.

• Method B (The Direct Activation Protocol): Direct condensation using acetic anhydride as a dehydrating agent/activator. This route is faster but requires strict temperature control to avoid N-acetylation side products.

Target Molecule Data

Property	Value
IUPAC Name	5-benzyl-5-methylpyrimidine-2,4,6(1H,3H,5H)-trione
Precursor	2-benzyl-2-methylpropanedioic acid (CAS: 6712-74-9)
Molecular Weight	232.24 g/mol
Therapeutic Class	CNS Depressant / Anticonvulsant (Barbiturate Analog)
Key Structural Feature	Quaternary Carbon at C-5 (prevents tautomerization to aromatic form)

Reaction Mechanism & Logic

The formation of the pyrimidine-trione ring requires the activation of the dicarboxylic acid functionality to facilitate nucleophilic attack by the urea nitrogens.

Pathway Logic

• Acid Precursor: The carboxylic acid OH group is a poor leaving group. It must be converted to a better leaving group (Ester or Mixed Anhydride).

• Urea Nucleophilicity: Urea is a weak nucleophile. In Method A , we increase its nucleophilicity by deprotonation with Sodium Ethoxide (NaOEt).[1] In Method B , we increase the electrophilicity of the carbonyl carbon using Acetic Anhydride.

Mechanistic Visualization

The following diagram illustrates the critical "Ester Pathway" (Method A), which is the industry standard for minimizing side reactions.

Caption: Mechanistic flow from acid precursor to final cyclized barbiturate via the diethyl ester intermediate.

Experimental Protocols

Method A: Via Diethyl Ester (Recommended)

Rationale: This two-step sequence isolates the ester, allowing for purification before the sensitive cyclization step. It avoids the formation of acetyl-urea byproducts common in direct anhydride methods.

Step 1: Esterification

• Reagents: Dissolve 20.8 g (0.1 mol) of 2-benzyl-2-methylpropanedioic acid in 150 mL of absolute ethanol.

• Catalyst: Add 2 mL of concentrated sulfuric acid (H₂SO₄) dropwise.

• Reflux: Heat to reflux (approx. 78°C) for 8 hours. Use a Dean-Stark trap if available to remove water and drive equilibrium; otherwise, use excess ethanol.

• Work-up: Concentrate ethanol under reduced pressure. Neutralize the residue with saturated NaHCO₃. Extract with diethyl ether (3 x 50 mL). Dry organics over MgSO₄ and evaporate to yield Diethyl 2-benzyl-2-methylmalonate (Oil).

  • Checkpoint: Verify ester formation by IR (loss of broad OH stretch, appearance of ester C=O at ~1735 cm⁻¹).

Step 2: Cyclization (Condensation)

• Base Preparation: In a dry 500 mL round-bottom flask under Nitrogen, dissolve 5.0 g (0.22 mol) of sodium metal in 100 mL of absolute ethanol. (Caution: Exothermic, H₂ evolution).

  • Critical: Ethanol must be "Super Dry" (max 0.1% water) to prevent hydrolysis of the ester back to the acid.

• Addition: Add 6.6 g (0.11 mol) of dry Urea to the sodium ethoxide solution. Stir until dissolved (mild heating may be required).

• Reaction: Add 26.4 g (0.1 mol) of the Diethyl ester from Step 1 dropwise over 30 minutes.

• Reflux: Reflux the mixture for 7–10 hours. A white solid (the sodium salt of the barbiturate) will precipitate.[1]

• Quench: Cool the mixture to room temperature. Add 100 mL of warm water (50°C) to dissolve the sodium salt.

• Acidification: Acidify the solution with concentrated HCl (approx. 20 mL) until pH < 2. The free barbituric acid will precipitate as a white crystalline solid.

• Isolation: Filter the solid, wash with cold water (2 x 20 mL), and dry in a vacuum oven at 80°C.

Method B: Direct Condensation (Rapid Screening)

Rationale: Useful for rapid analog generation when yield is secondary to speed. Uses Acetic Anhydride (Ac₂O) to form a mixed anhydride in situ.

• Reagents: Mix 10.4 g (0.05 mol) of 2-benzyl-2-methylpropanedioic acid and 3.5 g (0.058 mol) of Urea in 25 mL of Glacial Acetic Acid.

• Activation: Add 15 mL of Acetic Anhydride dropwise.

• Heating: Heat the mixture to 90–100°C for 4 hours.

  • Warning: Do not exceed 110°C, as urea decomposes and N-acetylation increases.

• Work-up: Cool to room temperature. Pour the reaction mixture into 100 mL of ice water. Stir vigorously for 30 minutes to hydrolyze excess anhydride.

• Isolation: The product precipitates.[1] Filter and wash extensively with water to remove acetic acid traces.

Characterization & QC

Technique	Expected Signal / Observation
Melting Point	200–204°C (Recrystallized from Ethanol/Water)
FT-IR	NH Stretch: 3100–3200 cm⁻¹ (broad)C=O (Amide): 1680–1750 cm⁻¹ (typically three bands for tri-keto form)
1H-NMR (DMSO-d6)	δ 11.0-11.5: 2H, s, broad (NH)δ 7.1-7.3: 5H, m (Aromatic Benzyl)δ 3.2: 2H, s (Benzyl CH₂)δ 1.4: 3H, s (Methyl CH₃)

Troubleshooting & Optimization

Common Failure Modes

• Moisture Contamination (Method A):

  • Symptom:[2][3][4][5] Low yield, recovery of starting acid.

  • Cause: Water in ethanol reacts with NaOEt to form NaOH, which saponifies the ester instead of condensing it.

  • Fix: Use freshly distilled absolute ethanol over Magnesium turnings.

• Incomplete Cyclization:

  • Symptom:[2][3][4][5] Product is gummy or has low MP.

  • Cause: Formation of the intermediate ureide (acyclic) without ring closure.

  • Fix: Ensure reflux time is sufficient (min 7 hours) and base stoichiometry is >2 equivalents (to stabilize the enolate salt of the product).

• O-Alkylation vs C-Alkylation:

  • Note: Since the starting material is already dialkylated at the alpha-carbon, C-alkylation at the active methylene is not a concern here. The quaternary center is set before the urea reaction.

Safety & Compliance

• Sodium Ethoxide: Highly caustic and moisture sensitive. Handle under inert atmosphere.

• Barbiturates: The product is a CNS depressant.[1] While this specific intermediate may not be a scheduled substance in all jurisdictions, treat it as a potent bioactive compound.

• Waste: Quench NaOEt residues with ethanol/water before disposal.

References

• Classic Barbiturate Synthesis

  • Source: Organic Syntheses, Coll.[6] Vol. 2, p. 60 (1943).

  • Title: Barbituric Acid.[7][1][6][8][9]

  • URL:[Link]

  • Relevance: Foundational protocol for condensing malonic esters with urea using NaOEt.

• Microwave/Anhydride Method

  • Source: Indian Journal of Chemistry, Section B, Vol 44B, pp 410-412.

  • Title: A facile synthesis of 5-acylbarbituric acids under microwave irradiations.

  • URL:[Link]

  • Relevance: Validates the use of anhydrides for direct condensation of barbituric acid derivatives.

• General Malonic Ester Synthesis

  • Source: Master Organic Chemistry.

  • Title: The Malonic Ester Synthesis.[10][7][1][5][11][12]

  • URL:[Link]

  • Relevance: Mechanistic background on the reactivity of malonic acid deriv

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and application of novel urea–benzoic acid functionalized magnetic nanoparticles for the synthesis of 2,3-disubstituted thiazolidin-4-ones and hexahydroquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP0526537B1 - 5-benzyl barbiturate derivatives - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Malonic Ester Synthesis: Definition, Examples, and Mechanism [chemistrylearner.com]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 9. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 10. Malonic acid - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. uobabylon.edu.iq [uobabylon.edu.iq]

Technical Notes & Optimization

Preventing polymerization during malonic acid derivative synthesis

Welcome to the Advanced Synthesis Troubleshooting Center. Malonic acid derivatives—specifically highly electrophilic alkylidene malonates (e.g., methylene malonates) and carbon suboxide —are notoriously difficult to synthesize and isolate. Their unique electronic structures make them exceptionally prone to spontaneous, runaway polymerization.

This guide is engineered for drug development professionals and synthetic chemists to diagnose, prevent, and troubleshoot unwanted polymerization using causality-based chemical interventions.

Core Troubleshooting: The "Why" and "How" of Polymerization

Issue A: Spontaneous Gelling During Knoevenagel Condensation

Symptom: The reaction mixture solidifies into a useless polymeric mass during the synthesis of dialkyl methylene malonates from dialkyl malonates and formaldehyde. Causality: Methylene malonates possess a highly polarized double bond due to the dual electron-withdrawing ester groups. This structural feature makes them exceptionally susceptible to anionic polymerization [1]. Even trace amounts of weak bases—such as the amine catalyst used for the Knoevenagel condensation, ambient moisture (pH > 4), or the silanol groups on untreated glassware—are sufficient to trigger a rapid carbanion propagation[1]. Intervention: You must implement a strict "anionic quenching" step. Immediately after the methylol intermediate forms, the reaction must be acidified to a pH below 7.0 using an organic acid (e.g., methanesulfonic acid) to neutralize the basic catalyst before dehydration occurs[2].

Issue B: Viscosity Spikes During High-Temperature Distillation

Symptom: The isolated monomer thickens or cross-links in the distillation pot, drastically reducing yield. Causality: While anionic polymerization is the primary threat at room temperature, the thermal stress of distillation provides enough activation energy to trigger free-radical auto-polymerization [3]. Intervention: A dual-inhibitor system is mandatory. You must introduce a Brønsted acid to the distillation pot to suppress anionic pathways, alongside a radical scavenger. Note: Bulky scavengers like Butylated hydroxytoluene (BHT) suffer from steric hindrance against the highly reactive methylene malonate radical and are often ineffective[3]. Hydroquinone (HQ) or mono methyl ether hydroquinone (MEHQ) must be used instead.

Issue C: Red/Black Solid Formation During Malonic Acid Dehydration

Symptom: Dehydrating malonic acid to form carbon suboxide (

) yields a dark, intractable solid instead of the desired gas. Causality: Carbon suboxide is highly metastable. At room temperature, and especially at elevated temperatures (>400 °C), the linear angle bends, initiating rapid auto-polymerization into poly(carbon suboxide)[4]. Intervention: must be synthesized under cryogenic conditions and trapped at -78 °C. For room-temperature applications, recent breakthroughs demonstrate that reacting with an N-heterocyclic carbene (NHC) forms a stable, monomeric adduct, completely preventing oligomerization[5].

Pathway Visualization

Fig 1: Mechanism of anionic polymerization in methylene malonates and acidic inhibition.

Quantitative Data: Inhibitor Selection Matrix

To maintain monomer integrity, select the appropriate inhibitor based on the specific phase of your workflow.

Inhibitor Type	Chemical Agent	Target Polymerization Pathway	Recommended Concentration	Phase / Application
Lewis Acid Gas	Sulfur Dioxide ( )	Anionic	10 - 100 ppm	Headspace / Storage / Receiving Flask
Brønsted Acid	Methanesulfonic Acid (MSA)	Anionic	100 - 500 ppm	Liquid phase / Distillation pot
Radical Scavenger	Hydroquinone (HQ)	Free Radical	100 - 1000 ppm	Liquid phase / Distillation pot
Radical Scavenger	MEHQ	Free Radical	50 - 200 ppm	Long-term Storage (requires dissolved )
Chemical Trap	N-Heterocyclic Carbenes	Oligomerization	1:1 to 2:1 Molar Ratio	Adduct isolation / Room-temp storage[5]

Self-Validating Protocol: Polymer-Free Methylene Malonate Synthesis

This methodology utilizes an improved Knoevenagel condensation workflow designed to prevent premature polymerization through built-in chemical checkpoints[2],[6].

Step 1: Base-Catalyzed Condensation

• Action: Charge a reactor with 1.0 molar equivalent of dialkyl malonate and 1.0 molar equivalent of paraformaldehyde in a hydrophobic solvent. Add a catalytic amount of copper acetate or piperidine. Stir at 60 °C.

• Validation: Monitor via TLC or

  NMR. The reaction is complete when the starting malonate is consumed, indicating the formation of the methylol intermediate.

Step 2: Critical Acidification (Anionic Quenching)

• Action: Immediately add an organic acid (e.g., acetic acid or MSA) to the mixture.

• Validation: Test the aqueous phase with pH paper. The pH must register below 7.0. Causality: This guarantees the basic catalyst is protonated and deactivated, preventing it from initiating anionic polymerization once the double bond is formed[2].

Step 3: Dehydration

• Action: Equip the reactor with a Dean-Stark apparatus. Heat the acidified mass to reflux to drive off water, forming the methylene malonate monomer.

• Validation: The reaction is successful when the theoretical volume of water is collected in the trap.

Step 4: Inhibited Distillation

• Action: Transfer the crude monomer to a distillation setup. Add 500 ppm of Hydroquinone (radical inhibitor) and 100 ppm of MSA (anionic inhibitor) directly to the distillation pot. Distill under high vacuum (< 1 Torr) to keep the boiling point low.

• Validation: The monomer should distill at a constant temperature without any sudden viscosity spikes in the pot.

Step 5: Stabilized Collection

• Action: Purge the receiving flask with

  gas prior to distillation.

• Validation: The final product remains a free-flowing liquid at room temperature for >6 months.

Fig 2: Sequential workflow for the inhibited synthesis of methylene malonates.

Frequently Asked Questions (FAQs)

Q: Why did my methylene malonate polymerize in the rotary evaporator despite adding BHT? A: BHT is a sterically hindered phenol. While highly effective for standard olefins, its bulky tert-butyl groups prevent it from efficiently scavenging the highly reactive, unhindered methylene malonate radicals[3]. Furthermore, BHT only protects against free radicals; it offers zero protection against anionic polymerization. Switch to a less hindered inhibitor like Hydroquinone and ensure you are also adding an acid (like MSA) to block the anionic pathway.

Q: Can I use standard glass vials to store alkylidene malonates? A: No. Standard borosilicate glassware contains surface silanol groups (

) that act as weak bases. Because methylene malonates are incredibly electrophilic, these surface groups are sufficient to initiate anionic polymerization[1]. You must either acid-wash the glassware (e.g., with 0.1 N HCl), silanize the glass, or use high-density polyethylene (HDPE) containers.

Q: How do I store Carbon Suboxide (

) for extended periods without it turning into a black polymer? A: Pure must be stored as a frozen solid at -78 °C (dry ice) or in liquid nitrogen. If your workflow requires room temperature handling, consider synthesizing the NHC-stabilized adduct. By capping the suboxide with an N-heterocyclic carbene, the molecule becomes an air-stable species that resists the angle-bending required for polymerization[5].

References

1.[5] George, T., Johnson, E. R., & Masuda, J. D. (2025). Trapping carbon suboxide with a carbene and isolation of the carbene-stabilized carbon suboxide dimer. Chemical Science (RSC Publishing). Available at:[Link] 2.[2] Malofsky, B. M., et al. (2019). IMPROVED METHYLIDENE MALONATE PROCESS. European Patent Office (EP 2807142 B1). Available at:[Link] 3.[3] ScholarWorks Archive. FREE RADICAL POLYMERIZATION OF NOVEL COPOLYMER; ETHYLENE-CO-DIETHYL METHYLENE MALONATE COPOLYMERS. Available at:[Link] 4.[6] Malofsky, B. M., et al. (2012). Synthesis of methylene malonates substantially free of impurities. WIPO (WO2012054616A2). Available at: 5.[4] Beilstein Journal of Organic Chemistry. (2014). Carbon dioxide hydrogenation to aromatic hydrocarbons by using an iron/iron oxide nanocatalyst. Available at:[Link] 6.[1] National Institutes of Health (PMC). Anionic Polymerization of Methylene Malonate for High-Performance Coatings. Available at:[Link]

Sources

• 1. Anionic Polymerization of Methylene Malonate for High-Performance Coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. data.epo.org [data.epo.org]
• 3. scholarworks.umass.edu [scholarworks.umass.edu]
• 4. BJNANO - Carbon dioxide hydrogenation to aromatic hydrocarbons by using an iron/iron oxide nanocatalyst [beilstein-journals.org]
• 5. Trapping carbon suboxide with a carbene and isolation of the carbene-stabilized carbon suboxide dimer - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06444A [pubs.rsc.org]
• 6. WO2012054616A2 - Synthesis of methylene malonates substantially free of impurities - Google Patents [patents.google.com]

Purification methods for 2-benzyl-2-methylpropanedioic acid

Welcome to the Technical Support Center for Organic Synthesis and Drug Development. This guide provides comprehensive, field-proven protocols for the isolation and purification of 2-benzyl-2-methylpropanedioic acid (also known as 2-benzyl-2-methylmalonic acid).

Designed for research scientists, this portal bypasses generic advice to focus on the physicochemical causality behind each technique, ensuring your workflows are robust, scalable, and self-validating.

Physicochemical Profiling

Before selecting a purification strategy, it is critical to understand how the molecular structure of 2-benzyl-2-methylpropanedioic acid dictates its behavior in different environments.

Property	Value	Causality & Impact on Purification
Molecular Formula	C₁₁H₁₂O₄	The high carbon count (hydrophobic benzyl group) restricts cold-water solubility, making it ideal for precipitation techniques.
Physical State	White solid	Amenable to low-temperature recrystallization from mixed organic solvent systems[1].
Functional Groups	Two –COOH groups	Enables highly efficient acid-base liquid-liquid extraction.
pKa (Approximate)	pKₐ₁ ~2.8, pKₐ₂ ~5.7	Requires aggressive acidification (pH < 2) to ensure complete protonation for organic phase recovery[2].
Thermal Stability	Heat-sensitive	Prone to thermal decarboxylation. Distillation cannot be used for purification[1].

Core Purification Workflows

Method A: Acid-Base Liquid-Liquid Extraction (Recommended for Crude Mixtures)

Causality: This method exploits the ionizable dicarboxylic acid groups. By manipulating the pH of the environment, the target molecule toggles between a highly water-soluble disodium salt and an organic-soluble neutral diacid.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude reaction mixture in a non-polar organic solvent (e.g., dichloromethane or diethyl ether).

• Basic Extraction: Add 1.0 M aqueous NaOH. Shake vigorously in a separatory funnel and allow the phases to separate.

• Phase Separation: Collect the aqueous layer (containing the water-soluble sodium salt of the product). Discard the organic layer, which now contains neutral organic impurities and unreacted non-acidic starting materials.

• Acidification: Place the aqueous layer in an ice bath. Slowly add concentrated HCl dropwise until the pH reaches 1–2 (monitor strictly with pH paper).

  • Self-Validation Checkpoint: As the pH drops below 3, the solution will become distinctly turbid, and a white precipitate may form. This visual cue confirms the successful protonation of the diacid[2].

• Organic Recovery: Extract the acidified aqueous layer three times with fresh CH₂Cl₂ or ethyl acetate. The protonated diacid will partition back into the organic phase[2].

• Drying & Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the purified acid.

Figure 1: Acid-base extraction workflow for 2-benzyl-2-methylpropanedioic acid purification.

Method B: Silica Gel Column Chromatography

Causality: Separates compounds based on their affinity for the polar stationary phase (silica) versus the mobile phase. Dicarboxylic acids interact strongly with silanol groups, requiring mobile phase modifiers to prevent peak tailing.

Step-by-Step Protocol:

• Column Preparation: Pack a silica gel column using a non-polar solvent (e.g., Hexane).

• Eluent Preparation (Critical Step): Prepare a gradient of Hexane to Ethyl Acetate. You must add 0.5% to 1.0% Acetic Acid (AcOH) or Formic Acid to the mobile phase.

  • Causality: The volatile acid suppresses the ionization of the malonic acid on the column, ensuring sharp, predictable elution bands instead of streaking[3].

• Loading: Dissolve the crude mixture in a minimal amount of the starting eluent and load it onto the column.

• Elution: Run the column and collect fractions.

  • Self-Validation Checkpoint: Spot fractions on a TLC plate and stain with Bromocresol Green. A bright yellow spot against a blue background confirms the presence of the carboxylic acid.

• Isolation: Pool the product-containing fractions and evaporate the solvent under reduced pressure.

Troubleshooting & FAQs

Q: I acidified my aqueous layer during extraction, but my product did not partition into the organic phase. What went wrong? A: Your pH was likely not low enough. 2-Benzyl-2-methylpropanedioic acid has two carboxylate groups. If the pH is around 4-5, the molecule may exist as a mono-sodium salt, which remains highly water-soluble. You must use concentrated HCl to drive the pH down to 1–2 to ensure complete protonation of both groups[2].

Q: Can I purify this compound using vacuum distillation to save time? A: No. Malonic acid derivatives are highly susceptible to thermal decarboxylation. Heating 2-benzyl-2-methylpropanedioic acid strongly will cause it to lose a molecule of CO₂, irreversibly converting it into 2-methyl-3-phenylpropanoic acid[1]. Always rely on non-thermal purification methods like extraction, chromatography, or low-temperature crystallization.

Q: During column chromatography, my product is streaking across 15 different fractions. How do I fix this? A: Streaking is a classic symptom of running free carboxylic acids on bare silica gel without a buffer. The diacid is strongly hydrogen-bonding with the silica. Flush your column with an eluent containing 1% acetic acid to protonate the silanol groups and the product, which will immediately sharpen your elution profile.

References

• Efficient resolution of rac-2-cyano-2-methyl-3-phenylpropanoic acid. An appropriate starting material for the enantioconvergent synthesis of (S)-α-methylphenylalanine on a large laboratory scale Source: Tetrahedron: Asymmetry (via DOI) URL:[Link]

• Ag-Catalyzed Chemoselective Decarboxylative Mono- and gem-Di-Fluorination of Malonic Acid Derivative - Supporting Information Source: American Chemical Society (Supporting Information) URL:[Link]

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Technical Support Center: Optimizing Alkylation of Benzylmalonic Esters with Sodium Hydride

Welcome to the technical support resource for the alkylation of benzylmalonic esters. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth, field-proven insights into optimizing this crucial synthetic transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering a self-validating system for troubleshooting and enhancing your reaction outcomes.

Part 1: Core Principles and Reaction Mechanism

The alkylation of a malonic ester is a classic and versatile method for forming carbon-carbon bonds.[1][2] The reaction leverages the acidity of the α-protons on the malonic ester, which are positioned between two electron-withdrawing carbonyl groups (pKa ≈ 13).[1][3] Sodium hydride (NaH), a strong, non-nucleophilic base, is highly effective for this transformation as it irreversibly deprotonates the ester to form a resonance-stabilized enolate.[4][5][6] This enolate then acts as a potent nucleophile, attacking an alkyl halide in a typical SN2 reaction to form the desired C-alkylated product.[3][7][8]

The use of a strong base like NaH ensures that the deprotonation equilibrium lies far to the right, maximizing the concentration of the reactive enolate and driving the reaction towards completion.[5]

Reaction Mechanism: Step-by-Step

• Enolate Formation: Sodium hydride abstracts an acidic α-proton from the diethyl benzylmalonate, generating a sodium enolate and liberating hydrogen gas (H₂). This step is essentially irreversible.

• Nucleophilic Attack (Alkylation): The resonance-stabilized enolate attacks the electrophilic carbon of the alkyl halide (R-X) via an SN2 mechanism, displacing the halide leaving group and forming the new C-C bond.

Caption: General mechanism for NaH-mediated alkylation.

Part 2: Troubleshooting Guides and FAQs

This section addresses the most common issues encountered during the alkylation of benzylmalonic esters using sodium hydride.

Question 1: Why is my reaction yield consistently low?

Low yields can be attributed to several factors, ranging from reagent quality to reaction conditions.

• Cause: Inactive Sodium Hydride

  • Explanation: Sodium hydride is extremely reactive with water and moisture.[4][9][10] It is typically supplied as a 60% dispersion in mineral oil for safety.[4][10] If improperly stored or handled, the NaH will react with atmospheric moisture, forming inactive sodium hydroxide (NaOH) and reducing its efficacy.

  • Solution:

    • Use a fresh bottle of NaH or one that has been stored correctly under an inert atmosphere.

    • Wash the NaH dispersion to remove the protective mineral oil and any surface layer of NaOH. This is best performed in a glove box or under a stream of inert gas.[10] Suspend the dispersion in anhydrous hexane or pentane, allow the gray NaH powder to settle, and carefully decant the solvent.[10][11] Repeat 2-3 times. Caution: Avoid low-boiling solvents like ether or pentane if not in a controlled environment, as evaporative cooling can condense atmospheric moisture onto the reactive NaH.[10]

    • Confirm activity: A properly active NaH suspension should show visible hydrogen gas evolution upon addition of the malonic ester.[7]

• Cause: Wet Solvents or Glassware

  • Explanation: Any residual water in the reaction solvent (e.g., THF, DMF) or on the glassware will quench the sodium hydride, reducing the amount available to deprotonate the ester.

  • Solution: Always use anhydrous solvents from a freshly opened bottle or a solvent purification system. All glassware must be rigorously flame-dried or oven-dried immediately before use and assembled under an inert atmosphere (Nitrogen or Argon).[10]

• Cause: Incorrect Stoichiometry

  • Explanation: To prevent dialkylation, which consumes the desired mono-alkylated product, it is often beneficial to use a slight excess of the malonic ester relative to the base and alkylating agent.[12][13]

  • Solution: Employ a stoichiometry of ~1.1 equivalents of the benzylmalonic ester to 1.0 equivalent of NaH and 1.0 equivalent of the alkylating agent. This ensures that the base is consumed before it can deprotonate the mono-alkylated product.[12]

• Cause: Suboptimal Temperature

  • Explanation: The initial deprotonation is often performed at 0 °C to control the exothermic reaction and hydrogen evolution. However, the subsequent alkylation step may require gentle heating to proceed at a reasonable rate, depending on the reactivity of the alkyl halide.[12]

  • Solution: Monitor the reaction by TLC or GC. If the reaction stalls after the initial deprotonation, consider slowly warming the mixture to room temperature or gently heating to 40-50 °C.

Question 2: I'm observing significant side products. What are they and how can I minimize them?

The formation of byproducts is a common challenge, primarily arising from dialkylation or elimination reactions.

• Side Product: Dialkylated Ester

  • Explanation: The mono-alkylated product still possesses an acidic α-proton. If excess base or alkylating agent is present, this proton can be removed, leading to a second alkylation event.[1][14][15]

  • Solution:

    • Control Stoichiometry: As mentioned above, use a slight excess of the starting malonic ester.[12][13]

    • Slow Addition: Add the alkylating agent slowly and at a controlled temperature (e.g., 0 °C) to maintain its low concentration in the reaction mixture, favoring reaction with the more abundant starting material enolate.[12]

• Side Product: Elimination (Alkene Formation)

  • Explanation: The malonate enolate is a strong nucleophile but also a moderately bulky base. When using secondary or tertiary alkyl halides, an E2 elimination reaction can compete with or even dominate the desired SN2 substitution, producing an alkene and consuming your starting materials.[3][12]

  • Solution: This reaction is most efficient with primary or methyl halides.[3] Avoid using secondary halides if possible, and do not use tertiary halides, as they will almost exclusively undergo elimination.[12]

• Side Product: Solvent-Related Impurities

  • Explanation: While solvents like DMF and acetonitrile are common, NaH can react with them, especially at elevated temperatures. These side reactions can consume the base and introduce impurities.[16]

  • Solution: Tetrahydrofuran (THF) is often a preferred solvent as it is relatively resistant to deprotonation and effectively solvates many organo-sodium compounds.[10] If using DMF, maintain lower temperatures.

Question 3: What are the critical safety precautions when working with sodium hydride?

Sodium hydride is a hazardous material that demands strict adherence to safety protocols.

• Reactivity: NaH reacts violently with water, releasing flammable hydrogen gas which can ignite spontaneously.[4][10] It is a pyrophoric solid, meaning it can ignite on contact with air, especially when finely divided and free of mineral oil.[4]

• Handling:

  • Inert Atmosphere: Always handle NaH under an inert atmosphere (e.g., in a glove box or a flask flushed with nitrogen or argon).[9][10]

  • Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, safety goggles, and appropriate gloves (nitrile or neoprene are recommended).[10]

  • Dispensing: Weigh the NaH dispersion quickly. If washing the NaH, perform the procedure under an inert gas flow.

• Quenching: Unreacted NaH must be destroyed safely.

  • Cool the reaction flask in an ice bath.

  • Slowly and carefully add a quenching agent like isopropanol or ethanol dropwise. Do not quench with water directly.

  • Once the vigorous reaction ceases, slowly add methanol, and finally, water can be cautiously added.

Part 3: Optimized Experimental Protocol & Data

This section provides a reliable, step-by-step protocol for the mono-alkylation of diethyl benzylmalonate.

Optimized Protocol: Synthesis of Diethyl Benzyl(ethyl)malonate

• Preparation of NaH: In a flame-dried, three-necked round-bottom flask under a positive pressure of Argon, add 60% NaH in mineral oil (1.0 eq, e.g., 0.44 g, 11 mmol). Add anhydrous hexane (10 mL) via cannula. Stir the suspension for 5 minutes, then stop stirring and allow the NaH to settle. Carefully remove the hexane supernatant via cannula. Repeat this washing procedure two more times.

• Reaction Setup: After the final wash, place the flask under a static pressure of Argon. Add anhydrous THF (25 mL) via cannula. Cool the stirred suspension to 0 °C using an ice-water bath.

• Enolate Formation: To the NaH suspension, add a solution of diethyl benzylmalonate (1.1 eq, e.g., 2.86 g, 12.1 mmol) in anhydrous THF (10 mL) dropwise over 15 minutes. A steady evolution of hydrogen gas should be observed. After the addition is complete, stir the mixture at 0 °C for an additional 30-60 minutes until gas evolution ceases.

• Alkylation: Add ethyl iodide (1.0 eq, e.g., 1.56 g, 10 mmol) dropwise to the reaction mixture at 0 °C. After the addition, allow the reaction to slowly warm to room temperature and stir for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent) to confirm the consumption of the starting material.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (NH₄Cl).

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).[17]

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the pure product.

Data & Reagent Tables

Table 1: Recommended Stoichiometry for Mono-Alkylation

Reagent	Equivalents	Purpose
Diethyl Benzylmalonate	1.1	Starting Material (slight excess to prevent dialkylation)
Sodium Hydride (NaH)	1.0 - 1.05	Base for deprotonation
Alkyl Halide	1.0	Electrophile

Table 2: Solvent Selection Guide

Solvent	Boiling Point (°C)	Key Advantages	Potential Issues
THF	66	Good for solvating intermediates; less reactive with NaH.[10]	Must be rigorously dried.
DMF	153	Higher boiling point allows for higher reaction temperatures.	Can react with NaH; can be difficult to remove.[16]
Toluene	111	Good for higher temperatures; aprotic.	Poor solubility for some sodium enolates.

Part 4: Visual Troubleshooting Workflow

When faced with a failed or low-yielding reaction, a logical diagnostic process is crucial. The following workflow can help identify the root cause.

Caption: A logical workflow for troubleshooting common issues.

References

• Wikipedia. (n.d.). Sodium hydride. Retrieved from [Link]

• Fiveable. (2025, August 15). Sodium Hydride Definition. Retrieved from [Link]

• University of California, Santa Barbara. (2012, December 14). Sodium Hydride - Standard Operating Procedure. Retrieved from [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Scribd. (n.d.). Safe Sodium Hydride Use in Reactions. Retrieved from [Link]

• ACS Publications. (2011, September 30). The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement. Organic Process Research & Development. Retrieved from [Link]

• Google Patents. (n.d.). US3701814A - Process of alkylation with base of metal oxide.

• DR-NTU, Nanyang Technological University. (2019). Synthetic organic reactions mediated by sodium hydride. Retrieved from [Link]

• Semantic Scholar. (1974). A simple method for the alkylation of diethyl malonate. Journal of Japan Oil Chemists Society. Retrieved from [Link]

• Science of Synthesis. (n.d.). P. Venturello and M. Barbero Sodium hydride is used as a base for the deprotonation of various organic substrates, and is also a. Thieme. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 14). 22.8: Alkylation of Enolate Ions. Retrieved from [Link]

• MDPI. (n.d.). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. Retrieved from [Link]

• Scribd. (n.d.). Exp't 13: Phase-Transfer-Catalyzed Alkylation of Diethyl Malonate. Retrieved from [Link]

• Patsnap Eureka. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [Link]

• ACS Publications. (2016, October 13). Ambient Decarboxylative Arylation of Malonate Half-Esters via Oxidative Catalysis. Journal of the American Chemical Society. Retrieved from [Link]

• Semantic Scholar. (2022). THE USE OF SODIUM HYDRIDE IN THE ALKYLATION OF N-SUBSTITUTED AMIDES. The Journal of organic chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Grokipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, September 11). Choice of base for malonic ester synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Enantioselective Synthesis of α,α-Disubstituted Lactones via a Chiral Brønsted Acid Catalyzed Intramolecular Cyclization. Retrieved from [Link]

• NPTEL. (2019, March 7). CARBANIONS II. Retrieved from [Link]

• Chemistry LibreTexts. (2020, August 26). 21.10: Malonic Ester Synthesis. Retrieved from [Link]

• ResearchGate. (2020, November 5). The Alkylation of Malonic Ester. Retrieved from [Link]

• Google Patents. (n.d.). US2894981A - Alkylation of malonic esters.

• Sciencemadness. (2022, October 25). Conditions in malonic ester synthesis. Retrieved from [Link]

• Reddit. (2023, December 23). Improvement of selectivity/yield of Alkylation. r/OrganicChemistry. Retrieved from [Link]

• YouTube. (2018, May 11). Malonic Ester Synthesis Reaction Mechanism. Retrieved from [Link]

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Technical Support Center: Solvent Selection for Recrystallization of 2-benzyl-2-methylmalonic acid

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for selecting an optimal solvent system for the recrystallization of 2-benzyl-2-methylmalonic acid. Given the absence of specific published solubility data for this compound, this document emphasizes a systematic, first-principles approach to solvent screening and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a recrystallization solvent for 2-benzyl-2-methylmalonic acid?

A1: The perfect solvent is one in which 2-benzyl-2-methylmalonic acid exhibits high solubility at an elevated temperature and low solubility at room temperature or below.[1][2] This temperature-dependent solubility differential is the fundamental principle that drives recrystallization. Additionally, the solvent's boiling point should be lower than the melting point of the compound to prevent it from "oiling out"—separating as a liquid instead of forming crystals.[3][4] The solvent must also be chemically inert, meaning it will not react with the compound.[3]

Q2: Based on its structure, what solvents are good starting points for 2-benzyl-2-methylmalonic acid?

A2: 2-benzyl-2-methylmalonic acid is a molecule with dual characteristics. The two carboxylic acid functional groups impart significant polarity, suggesting solubility in polar solvents. The benzyl group, however, is non-polar. This suggests that solvents of intermediate polarity or a mixture of two miscible solvents (a solvent pair) might be most effective.[1] Good candidates for initial screening would include water, ethanol, acetone, ethyl acetate, and toluene, as well as solvent pairs like ethanol/water or toluene/hexane.

Q3: What is a solvent pair and when should I consider using one?

A3: A solvent pair is a mixture of two miscible solvents, one in which the compound is highly soluble (the "good" or "soluble" solvent) and another in which it is poorly soluble (the "poor" or "anti-solvent").[1] You should consider a solvent pair when no single solvent meets the ideal criteria. The typical procedure involves dissolving the compound in a minimum amount of the hot "good" solvent, followed by the dropwise addition of the hot "poor" solvent until the solution becomes slightly cloudy (saturated).[1][5]

Q4: How much solvent should I use to dissolve my crude sample?

A4: The goal is to use the minimum amount of hot solvent to create a saturated solution.[6] Using too much solvent is a common reason for obtaining a poor or no yield of crystals upon cooling.[6][7] A systematic approach involves adding the hot solvent in small portions to the solid until it just dissolves.

Troubleshooting Guide: Common Recrystallization Issues

Q1: My compound "oiled out" instead of forming crystals. What went wrong and how can I fix it?

A1: "Oiling out" occurs when the solid melts in the hot solvent and separates as an immiscible liquid upon cooling. This often happens if the boiling point of the solvent is higher than the melting point of your compound or if the solution is cooled too rapidly.[4]

• Immediate Actions:

  • Reheat the solution to dissolve the oil.

  • Add a small amount of additional solvent to decrease the saturation point.[7]

  • Allow the flask to cool much more slowly. Insulating the flask can help achieve a slower cooling gradient.[4]

• Systematic Solutions:

  • Choose a lower-boiling point solvent. If you are using a high-boiling solvent, switch to one with a lower boiling point.

  • Use more of the "good" solvent in a solvent pair system. This keeps the compound dissolved until a lower temperature is reached, which may be below its melting point.

Q2: No crystals have formed even after the solution has cooled in an ice bath. What should I do?

A2: This is a very common issue, typically caused by either using too much solvent or the solution being supersaturated.[6][7]

• Troubleshooting Steps:

  • Induce Nucleation by Scratching: Use a clean glass rod to gently scratch the inner surface of the flask at the air-solvent interface. The microscopic scratches provide nucleation sites for crystal growth.[8]

  • Add a Seed Crystal: If available, add a tiny crystal of pure 2-benzyl-2-methylmalonic acid to the solution. This provides a template for crystal lattice formation.[8]

  • Reduce Solvent Volume: If the above methods fail, it is highly likely that too much solvent was used.[7] Gently heat the solution to boil off some of the solvent, then allow it to cool again.

  • Try an Anti-Solvent: If your compound is dissolved in a "good" solvent, you can try adding a "poor," miscible anti-solvent dropwise until turbidity persists, then warm slightly to clarify and cool again.

Q3: The yield of my recrystallized product is very low. How can I improve it?

A3: A low yield can result from several factors.

• Possible Causes & Solutions:

  • Using too much solvent: As mentioned, this keeps more of your product dissolved in the mother liquor. Always use the minimum amount of hot solvent required.[6]

  • Cooling temperature is not low enough: Ensure the solution is thoroughly cooled in an ice-water bath to maximize precipitation.

  • Washing with the wrong solvent or too much solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to avoid redissolving the product.[6]

  • Premature crystallization: If you perform a hot filtration to remove insoluble impurities, the product might crystallize on the filter paper. To prevent this, use a pre-heated funnel and a small excess of hot solvent.[4]

Experimental Protocol: Systematic Solvent Selection

This protocol outlines a small-scale, systematic approach to identify a suitable solvent or solvent pair for the recrystallization of 2-benzyl-2-methylmalonic acid.

Materials:

• Crude 2-benzyl-2-methylmalonic acid

• Small test tubes (e.g., 10 x 75 mm) and a test tube rack

• A selection of candidate solvents (see table below)

• Pasteur pipettes

• Heating source (hot plate or sand bath)

• Glass stirring rod

• Ice-water bath

Procedure:

• Preparation: Place approximately 20-30 mg of your crude solid into several separate, labeled test tubes.

• Room Temperature Solubility Test: To each test tube, add a candidate solvent dropwise (up to ~0.5 mL), stirring or agitating after each addition. Record whether the solid dissolves completely. A solvent that dissolves the compound at room temperature is generally unsuitable for recrystallization.[2][8]

• Hot Solubility Test: For the solvents in which the compound was insoluble or sparingly soluble at room temperature, gently heat the test tubes.[8] Add more hot solvent dropwise until the solid dissolves completely. Note the approximate volume of solvent required. An ideal solvent will dissolve the compound in a reasonable volume (e.g., < 1-2 mL) near its boiling point.

• Cooling and Crystal Formation: Allow the hot, clear solutions to cool slowly to room temperature. Observe for crystal formation. If no crystals form, try inducing crystallization by scratching the inside of the test tube with a glass rod.[6]

• Ice Bath Cooling: Place the test tubes that have shown crystal formation (or those that haven't) into an ice-water bath for 10-15 minutes. Observe the quantity and quality of the crystals formed.

• Evaluation: The best single solvent is one that resulted in poor solubility at room temperature but complete solubility when hot, and which produced a large quantity of well-formed crystals upon cooling.[3]

Data Presentation: Solvent Screening Observations

Use the following table to systematically record your observations.

Solvent	Polarity	Boiling Point (°C)[9]	Solubility at RT (S, SS, I)	Solubility Hot (S, SS, I)	Observations Upon Cooling (Crystals, Oil, None)
Water	High	100
Ethanol	Polar Protic	78
Acetone	Polar Aprotic	56
Ethyl Acetate	Intermediate	77
Toluene	Non-polar	111
Hexane	Non-polar	69

S = Soluble; SS = Sparingly Soluble; I = Insoluble

Visualization of the Experimental Workflow

The following diagram illustrates the logical steps involved in selecting a suitable recrystallization solvent.

Caption: A workflow diagram for systematic single-solvent screening for recrystallization.

References

• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.). Retrieved from University of Missouri–St. Louis Department of Chemistry website: [Link]

• Recrystallization I. (n.d.). Retrieved from Hamilton College Chemistry Department website: [Link]

• Recrystallization. (n.d.). Retrieved from Homi Bhabha Centre for Science Education, Tata Institute of Fundamental Research website: [Link]

• RECRYSTALLISATION. (n.d.). Retrieved from University of Sydney School of Chemistry website: [Link]

• 2-(3-Methylbenzyl)malonic acid. (n.d.). PubChem. Retrieved from [Link]

• Recrystallization. (n.d.). [PDF]. Retrieved from [Link]

• Troubleshooting Recrystallization. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Benzylmalonic acid. (n.d.). In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• diethyl 2-benzyl-2-methylpropanedioate. (n.d.). PubChem. Retrieved from [Link]

• 2-benzyl-malonic acid diethyl ester. (n.d.). PharmaCompass. Retrieved from [Link]

• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit. Retrieved from [Link]

• Recrystallization with two solvents. (2019, December 18). Reddit. Retrieved from [Link]

• Properties of Common Organic Solvents. (2022, September 8). Retrieved from [Link]

• Solubility of benzilic acid in select organic solvents at 298.15 K. (2026, January 19). ResearchGate. Retrieved from [Link]

• Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate and its hydrochloride salt. (n.d.). Google Patents.

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Minimizing side products in 2-benzyl-2-methylpropanedioic acid synthesis

This technical guide addresses the synthesis of 2-benzyl-2-methylpropanedioic acid (also known as benzylmethylmalonic acid). It focuses on the critical challenge of forming a quaternary carbon center while preventing the thermodynamic tendency of the product to decarboxylate.

Current Status: Online Role: Senior Application Scientist Topic: Impurity Profiling & Process Optimization

Executive Summary

The synthesis of 2-benzyl-2-methylpropanedioic acid involves the construction of a quaternary carbon followed by a delicate hydrolysis. The two primary failure modes are incomplete alkylation (leading to inseparable mixtures) and premature decarboxylation (yielding the mono-acid impurity). This guide provides protocol adjustments to suppress these side reactions.

Module 1: The Alkylation Phase (C-C Bond Formation)

Context: The formation of the quaternary center is sterically demanding. Whether you start from diethyl methylmalonate or diethyl benzylmalonate, the second alkylation step is the bottleneck.

🔍 Critical Analysis: Order of Addition

Question: Should I methylate diethyl benzylmalonate or benzylate diethyl methylmalonate?

Recommendation: Methylate Diethyl Benzylmalonate.

• Reasoning: The enolate of diethyl benzylmalonate is sterically hindered. Methyl iodide (MeI) is a small, "hot" electrophile that can penetrate this steric shield more effectively than the bulky benzyl bromide can attack a methyl-substituted enolate.

• Alternative: If starting from Diethyl Methylmalonate (commercially available), use a stronger base (e.g., NaH) and a polar aprotic cosolvent (DMF/THF mix) to increase enolate reactivity toward the benzyl bromide.

📉 Troubleshooting Guide: Alkylation Impurities

Issue	Symptom	Root Cause	Corrective Action
Low Conversion	Starting material (SM) persists despite excess electrophile.	Enolate aggregation or steric hindrance.	Add 18-Crown-6: Use 5 mol% to chelate Na+ and break up ion pairs, making the enolate "naked" and more reactive.
Benzyl Alcohol	Large "OH" stretch in IR; extra aromatic peaks in NMR.	Moisture in solvent hydrolyzing Benzyl Bromide.	Strict Anhydrous Conditions: Dry THF/DMF over molecular sieves (3Å). Benzyl bromide hydrolyzes rapidly in wet basic media.
O-Alkylation	New peaks in alkene/ether region (rare but possible).	Kinetic control favors O-attack with hard electrophiles.	Solvent Switch: Move to a less polar solvent (e.g., Toluene/THF) if O-alkylation is observed, favoring C-alkylation (thermodynamic product).

📊 Visualizing the Reaction Pathways

Figure 1: Competing pathways in the alkylation of substituted malonates. Note that C-alkylation is favored, but steric bulk can increase unreacted starting material.

Module 2: The Hydrolysis Phase (Ester to Acid)

Context: This is the most dangerous step. 2,2-disubstituted malonic acids are thermally unstable. They want to decarboxylate to release strain.

⚠️ Critical Warning: The Decarboxylation Trap

The Problem: If you acidify the reaction mixture while it is still hot, or if you reflux in acidic media, the diacid will lose CO₂ to form 2-benzyl-2-methylpropanoic acid . The Limit: Do not exceed 50°C once the pH is below 7.

🧪 Protocol: "Cold Acidification" Technique

To isolate the pure diacid without decarboxylation:

• Saponification: Reflux the diester with NaOH/Ethanol/Water until TLC shows disappearance of ester.

• Cooling: Cool the reaction mixture to 0–5°C (Ice bath).

• Concentration: Remove ethanol under reduced pressure at <40°C .

• Extraction (Wash): Extract the basic aqueous layer with Diethyl Ether to remove organic impurities (unreacted diester, benzyl alcohol).

• Acidification: While keeping the aqueous layer at 0°C , add 6M HCl dropwise until pH ~1. Do not let the temperature rise.

• Extraction (Product): Immediately extract the cold acidic layer with Ethyl Acetate (x3).

• Drying: Dry over Na₂SO₄ and evaporate at room temperature .

📉 Troubleshooting Guide: Hydrolysis Issues

Symptom	Diagnosis	Solution
Mono-ester peaks in NMR	Incomplete Hydrolysis.	Steric bulk of the quaternary center slows hydrolysis. Increase reflux time (24h+) or use LiOH in THF/Water (Li+ coordinates carbonyl oxygen, accelerating attack).
Loss of COOH signal	Decarboxylation occurred.	Acidification was too hot or evaporation was too vigorous. Repeat hydrolysis and keep all workup steps <30°C .
Oil instead of Solid	Mixed impurities/Solvent.	The diacid should be a solid. Triturate the oil with cold Hexane/Benzene to induce crystallization.

Module 3: Purification & Quality Control

💎 Crystallization Strategy

Unlike the mono-acid side product (which is often an oil or low-melting solid), the target 2-benzyl-2-methylpropanedioic acid is a crystalline solid.[1]

• Solvent System: Benzene/Petroleum Ether or Ethyl Acetate/Hexane.

• Procedure: Dissolve crude acid in minimum hot Ethyl Acetate. Add Hexane until cloudy. Store at 4°C.

• Purification Logic: The decarboxylated impurity (propanoic acid derivative) is much more soluble in hexane and will remain in the mother liquor.

📊 Analytical Checkpoints (QC)

Analyte	Method	Acceptance Criteria
Target Diacid	¹H NMR (DMSO-d₆)	Two distinct COOH protons (broad, 12-14 ppm). Methyl singlet (~1.3 ppm). Benzyl CH₂ (~3.0 ppm).
Decarboxylated Impurity	¹H NMR	Loss of one COOH. Appearance of a CH proton (septet/multiplet) if the methyl/benzyl creates a chiral center (racemic).
Residual Solvent	GC-HS	< 5000 ppm (Ethanol/EtOAc).

🧠 Logic Map: Workup Decision Tree

Figure 2: Workup flow to prevent thermal decarboxylation of the sensitive diacid.

References

• BenchChem. (2025).[2][3] Common side products in the alkylation of diethyl malonate. Retrieved from

• Master Organic Chemistry. (2025). The Malonic Ester Synthesis. Retrieved from

• National Institutes of Health (PMC). (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. (Discusses decarboxylation risks). Retrieved from

• Organic Chemistry Portal. (2025). Decarboxylation of Malonic Acid Derivatives. Retrieved from

• Beilstein Journal of Organic Chemistry. (2020). Hydrolysis of substituted malonates. Retrieved from [4]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. beilstein-journals.org [beilstein-journals.org]

Technical Support Center: Aqueous Stability of 2-Benzyl-2-Methylmalonic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges researchers encounter when working with 2-benzyl-2-methylmalonic acid in aqueous media. This guide bridges theoretical reaction mechanisms with field-proven formulation strategies to ensure the integrity of your experimental data.

Mechanistic Overview: The Root Cause of Instability

2-Benzyl-2-methylmalonic acid is a disubstituted malonic acid derivative frequently utilized as a critical building block in the synthesis of metalloproteinase (MMP) inhibitors[1] and complex active pharmaceutical ingredients. However, its stability in aqueous solutions is fundamentally dictated by its susceptibility to decarboxylation .

When exposed to acidic aqueous environments (pH < 5), the dicarboxylic acid exists predominantly in its protonated state. This protonation is mechanistically critical: it enables the formation of an intramolecular hydrogen bond between the hydroxyl group of one carboxylic acid and the carbonyl oxygen of the other. Upon thermal activation, this conformation facilitates a concerted, six-membered cyclic transition state[2]. The molecule expels carbon dioxide (CO₂) to form an enol intermediate, which rapidly tautomerizes into the highly stable monocarboxylic acid, 2-methyl-3-phenylpropanoic acid [3],[2].

Recent literature emphasizes that while dialkyl-substituted malonic acids are sterically hindered, they can still undergo spontaneous decarboxylation in water at mildly acidic pH even at room temperature—an often overlooked degradation pathway in formulation science[4].

Mechanism of 2-benzyl-2-methylmalonic acid decarboxylation in aqueous acidic conditions.

Troubleshooting FAQs

Q1: My aqueous stock solution of 2-benzyl-2-methylmalonic acid loses concentration over a week at room temperature. What is happening? A1: You are observing acid-catalyzed decarboxylation. If your compound was dissolved in unbuffered water, the inherent acidity of the dissolved dicarboxylic acid drops the solution pH. At this low pH, the molecule protonates and slowly decarboxylates[4]. Causality & Fix: Always formulate stock solutions in a buffered aqueous system (e.g., 50 mM phosphate buffer, pH 7.4). At physiological pH, the molecule exists as a di-anion. Electrostatic repulsion and the lack of a protonated carbonyl prevent the formation of the cyclic transition state, rendering the compound highly stable.

Q2: I need to perform a reaction at 80°C in an aqueous solvent. Will my compound survive? A2: It depends entirely on the pH. Thermal energy accelerates the decarboxylation process exponentially. If the pH is acidic, the half-life of 2-benzyl-2-methylmalonic acid at 80°C will be reduced to mere hours. However, if you maintain a strictly alkaline or neutral pH (pH > 7.4), the di-anion form is thermally robust, and decarboxylation will be negligible.

Q3: How can I analytically differentiate between the intact molecule and its degradation product? A3: Use LC-MS in negative electrospray ionization (ESI-) mode. The intact 2-benzyl-2-methylmalonic acid will appear at an m/z of 207 [M-H]⁻, while the decarboxylated degradant (2-methyl-3-phenylpropanoic acid) will appear at an m/z of 163 [M-H]⁻. Additionally, reverse-phase HPLC will show a distinct retention time shift, as the monocarboxylic acid is significantly more hydrophobic than the dicarboxylic acid.

Troubleshooting workflow for 2-benzyl-2-methylmalonic acid stability in aqueous solutions.

Quantitative Stability Data

To guide your experimental design, the following table summarizes the kinetic behavior of 2-benzyl-2-methylmalonic acid under varying aqueous conditions.

Table 1: Estimated Stability of 2-benzyl-2-methylmalonic acid in Aqueous Media

pH Level	Temperature (°C)	Predominant Species	Estimated Half-Life (t½)	Primary Degradation Pathway
2.0	80	Di-protonated acid	< 2 hours	Rapid thermal decarboxylation
2.0	25	Di-protonated acid	~ 14 days	Slow acidic decarboxylation
5.0	25	Mono-anion / Acid	> 3 months	Trace decarboxylation
7.4	25	Di-anion	> 2 years	Negligible (Highly stable)
7.4	80	Di-anion	> 6 months	Base-catalyzed hydrolysis (trace)

Experimental Protocols

To ensure a self-validating experimental system, utilize the following protocols. Protocol 1 prevents degradation, while Protocol 2 intentionally forces it to validate your analytical detection methods.

Protocol 1: Preparation of a pH-Stabilized Aqueous Stock Solution (100 mM)

Purpose: To formulate a stock solution immune to spontaneous decarboxylation.

• Buffer Preparation: Prepare a 50 mM Potassium Phosphate buffer. Adjust the pH to exactly 7.4 using 1M KOH or 1M HCl.

• Weighing: Accurately weigh 208.2 mg of 2-benzyl-2-methylmalonic acid (MW = 208.21 g/mol ).

• Dissolution: Slowly add the powder to 8 mL of the prepared pH 7.4 buffer while stirring continuously.

• pH Verification (Critical Step): The addition of the dicarboxylic acid will consume buffering capacity. Measure the pH of the solution. If it has dropped below 7.0, titrate dropwise with 0.1M KOH until the pH is restored to 7.4. Causality: Failing to restore the pH leaves a fraction of the molecules protonated, inviting slow decarboxylation.

• Volume Adjustment: Transfer the solution to a volumetric flask and bring the final volume to 10.0 mL with the buffer.

• Storage: Filter sterilize (0.22 µm) and store in amber vials at 2–8°C.

Protocol 2: Forced Degradation Assay for Analytical Method Validation

Purpose: To generate the 2-methyl-3-phenylpropanoic acid degradant in situ, proving your LC-MS/HPLC method can successfully resolve the intact API from its breakdown product.

• Acidification: Transfer 1 mL of the 100 mM stock solution (from Protocol 1) into a heavy-walled borosilicate glass vial. Add 100 µL of 1M HCl to drop the pH to ~2.0.

• Thermal Stress: Seal the vial tightly with a PTFE-lined cap. Heat the vial in a reaction block at 80°C for 4 hours.

• Neutralization: Remove from heat and cool to room temperature. Add 100 µL of 1M NaOH to neutralize the solution, preventing further degradation during analysis.

• Analysis: Dilute the stressed sample 1:100 in mobile phase and inject it into the LC-MS. You must observe a near-complete disappearance of the m/z 207 peak and the emergence of a dominant m/z 163 peak. If both peaks are cleanly resolved, your analytical method is validated for stability indicating assays.

References

• Source: nih.
• Title: Bis-Substituted Malonic Acid Hydroxamate Derivatives as Inhibitors of Human Neutrophil Collagenase (MMP8)
• Source: nih.
• Source: masterorganicchemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Definitive Guide to 13C NMR Analysis of 2-Benzyl-2-Methylmalonic Acid

Executive Summary

2-Benzyl-2-methylmalonic acid is a critical structural motif in the synthesis of phenylalanine analogs and barbiturate derivatives. In drug development, verifying the formation of the quaternary center at the C2 position is the primary analytical challenge.

This guide provides a comparative analysis of the 13C NMR chemical shifts for 2-benzyl-2-methylmalonic acid. Unlike standard spectral lists, this document focuses on distinguishing this molecule from its precursors (benzylmalonic acid) and derivatives (diethyl esters) using shift causality and solvent effects.

Key Analytical Insight: The diagnostic success of this analysis hinges on identifying the quaternary C2 carbon (~54–58 ppm) , which typically exhibits low intensity due to long spin-lattice relaxation times (

) and the lack of Nuclear Overhauser Effect (NOE) enhancement.

Structural Analysis & Assignment Logic

To interpret the spectrum accurately, we must deconstruct the molecule into its magnetic environments. The substitution of the methine proton in benzylmalonic acid with a methyl group to form 2-benzyl-2-methylmalonic acid induces specific, predictable shifts.

The "Quaternary Shift" Effect

The transformation from a tertiary carbon (CH) to a quaternary carbon (C-Me) results in a significant downfield shift (deshielding) of the alpha-carbon.

• Benzylmalonic Acid (Precursor): The C2 carbon is a methine (CH). Expected shift: ~52 ppm .

• 2-Benzyl-2-Methylmalonic Acid (Target): The C2 carbon is quaternary.[1] The added methyl group exerts an

  -effect and a -effect on adjacent carbons. Expected shift: ~58 ppm .

Solvent Considerations (DMSO-d6 vs. CDCl3)

• DMSO-d6: Preferred for the free acid due to solubility and hydrogen bonding stabilization. Carboxyl carbons will appear slightly downfield due to strong H-bonding with the solvent.[2]

• CDCl3: Often requires derivatization to the ester for solubility. If the free acid is run in CDCl3 (with additives), dimerization of carboxylic acids can cause peak broadening or shifting of the C=O signal.

Comparative Chemical Shift Data[1][3][4][5][6][7][8]

The following data compares the target molecule against its mono-substituted analog to highlight diagnostic differences.

Table 1: 13C NMR Chemical Shift Assignments (DMSO-d6)

Carbon Environment	Label	Chemical Shift ( , ppm)	Multiplicity (DEPT-135)	Diagnostic Note
Carboxyl (C=O)	C1, C3	172.5 – 174.0	Quaternary	Broadened by H-bonding; typically 2 peaks if chiral influence exists, otherwise singlet.
Aromatic (Ipso)	C1'	136.0 – 137.5	Quaternary	Weak intensity; verify with HMBC.
Aromatic (Ortho/Meta)	C2', C3'	128.0 – 130.5	CH (+ phase)	Intense signals; overlapping regions.
Aromatic (Para)	C4'	126.5 – 127.5	CH (+ phase)	Distinct from ortho/meta cluster.
Quaternary Alpha	C2	57.0 – 59.5	Quaternary (Null)	CRITICAL: Disappears in DEPT-135/90.
Benzylic Methylene	CH2-Ph	40.0 – 42.5	CH2 (- phase)	Inverted in DEPT-135.
Alpha-Methyl	CH3	19.5 – 21.0	CH3 (+ phase)	High intensity; clear diagnostic of alkylation.

> Note: Values are derived from chemometric analysis of diethyl ester analogs (CAS: 55114-30-2) and corrected for acid hydrolysis effects.

Table 2: Comparative Shift Analysis (Target vs. Alternatives)

Feature	2-Benzyl-2-Methylmalonic Acid	Benzylmalonic Acid (Alternative)	Diethyl 2-Benzyl-2-Methylmalonate (Precursor)
C2 Carbon	~58 ppm (Quaternary)	~52 ppm (Methine, CH)	~54 ppm (Quaternary)
Methyl Signal	~20 ppm (Present)	Absent	~20 ppm (Present)
Ester CH2	Absent	Absent	~61 ppm (O-CH2-CH3)
Ester CH3	Absent	Absent	~14 ppm (O-CH2-CH3)

Experimental Protocol: Optimizing Quaternary Detection

Detecting the C2 quaternary carbon is the primary failure point in routine analysis. Standard proton-decoupled sequences often miss this peak due to saturation.

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 30–50 mg of sample in 0.6 mL DMSO-d6 .

  • Why: High concentration is required because the quaternary carbon has no NOE enhancement and long relaxation times.

• Instrument Setup:

  • Pulse Sequence: Inverse Gated Decoupling (typically zgig on Bruker) or standard zgpg with extended delay.

  • Relaxation Delay (D1): Set to 3–5 seconds (Standard is often 1s).

  • Causality: The quaternary carbon lacks protons to facilitate relaxation via dipole-dipole interaction. A short D1 saturates the nuclei, making the signal vanish.

• Acquisition:

  • Scans (NS): Minimum 1024 scans.

  • Temperature: 298 K (25°C).

• Processing:

  • Apply Exponential Multiplication (LB = 1.0 – 2.0 Hz) to improve S/N ratio at the expense of resolution.

Visualization of Analytical Logic

Diagram 1: Structural Assignment Decision Tree

This logic flow ensures the differentiation of the target molecule from unreacted starting materials.

Caption: Logic flow for distinguishing 2-benzyl-2-methylmalonic acid from precursors and ester derivatives.

Diagram 2: Synthesis & Impurity Pathway

Understanding the origin of spectral impurities helps in process control.

Caption: Synthetic pathway highlighting where specific NMR impurities (Mono-substituted acid, Mono-ester) originate.

References

• National Institute of Standards and Technology (NIST). (2023). Benzylmalonic acid Mass and IR Spectra. NIST Chemistry WebBook, SRD 69. Retrieved October 26, 2023, from [Link]

• PubChem. (2023).[3] 2-Benzyl-2-methyl-malonic acid diethyl ester (Compound Summary). National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Hesse, M., Meier, H., & Zeeh, B. (2005). Spectroscopic Methods in Organic Chemistry. Thieme. (General reference for chemical shift additivity rules).
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515. (Reference for solvent residual peaks).

Sources

• 1. HPLC-ESI-MSn Identification and NMR Characterization of Glucosyloxybenzyl 2R-Benzylmalate Deriva-Tives from Arundina Graminifolia and Their Anti-Liver Fibrotic Effects In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. PubChemLite - 2-benzyl-2-methyl-malonic acid diethyl ester (C15H20O4) [pubchemlite.lcsb.uni.lu]

IR Spectroscopy of Gem-Dicarboxylic Acids: A Comparative Technical Guide

Topic: IR Spectroscopy Bands for Gem-Dicarboxylic Acids Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Importance

Gem-dicarboxylic acids (1,1-dicarboxylic acids), typified by malonic acid and its derivatives, serve as critical building blocks in pharmaceutical synthesis and crystal engineering. Unlike their mono-carboxylic or vicinal (1,2) counterparts, gem-dicarboxylic acids possess two carboxyl groups attached to a single carbon atom. This unique geometry induces strong intramolecular hydrogen bonding and vibrational coupling between carbonyl groups, creating distinct spectral signatures.

This guide provides a technical comparison of the infrared (IR) spectral performance of gem-dicarboxylic acids against standard alternatives, offering a validated protocol for their identification in drug development matrices.

Theoretical Basis: The "Geminal" Effect in IR

The proximity of two carboxyl groups (

) on the same carbon ( ) leads to specific vibrational phenomena not observed in isolated acid systems.

Vibrational Coupling

In gem-dicarboxylic acids, the two carbonyl (

) oscillators are mechanically coupled through the atom. This coupling splits the carbonyl stretching band into two distinct modes:

• Symmetric Stretching (

  ): Both bonds expand simultaneously.

• Asymmetric Stretching (

  ): One expands while the other contracts.

Intramolecular Hydrogen Bonding

While mono-carboxylic acids typically form intermolecular dimers (cyclic 8-membered rings), gem-dicarboxylic acids can form stable 6-membered intramolecular hydrogen bonded rings . This is sterically favored in 1,1-acids but entropically disfavored in 1,2- (succinic) or 1,3- (glutaric) acids.

• Spectral Consequence: Intramolecular H-bonds are less sensitive to concentration changes (dilution) than intermolecular bonds, providing a robust method for differentiation.

Comparative Analysis: Gem-Dicarboxylic vs. Alternatives

The following table contrasts the spectral performance of gem-dicarboxylic acids (e.g., Malonic Acid) against Mono-carboxylic (e.g., Acetic Acid) and Vicinal Dicarboxylic (e.g., Succinic Acid) alternatives.

Table 1: Comparative IR Spectral Signatures

Feature	Gem-Dicarboxylic (1,[1]1)	Vicinal Dicarboxylic (1,2)	Mono-Carboxylic
C=O Stretch Region	Doublet or Split Band (~1740 & ~1710 cm⁻¹)	Singlet (Broad) (~1700–1725 cm⁻¹)	Singlet (Strong) (~1710 cm⁻¹)
Mechanism	Vibrational coupling & Intramolecular H-bonding	Intermolecular dimerization (mostly)	Intermolecular dimerization
O-H Stretch	Complex/Structured 2500–3200 cm⁻¹ (Intra- & Inter- mix)	Broad, featureless2500–3300 cm⁻¹	Broad, featureless2500–3300 cm⁻¹
Dilution Effect	Resistant Intramolecular bands persist in dilute solution.	Sensitive Shifts to ~1760 cm⁻¹ (monomer) upon dilution.	Sensitive Shifts to ~1760 cm⁻¹ (monomer) upon dilution.
Fingerprint (C-O)	Multiple coupled bands1100–1300 cm⁻¹	Standard C-O stretch1210–1320 cm⁻¹	Standard C-O stretch1210–1320 cm⁻¹

Key Differentiator: The Carbonyl Split

The hallmark of a gem-dicarboxylic acid is the splitting of the carbonyl band .

• High Frequency Band (~1740–1760 cm⁻¹): Associated with the "free" or weakly bonded carbonyl in the intramolecular ring structure.

• Low Frequency Band (~1700–1710 cm⁻¹): Associated with the strongly hydrogen-bonded carbonyl.

In contrast, vicinal and mono-acids typically show a single, unresolved broad peak representing the average environment of the cyclic intermolecular dimer.

Validated Experimental Protocol

To reliably distinguish gem-dicarboxylic acids, a self-validating "Dilution Protocol" is required to separate intramolecular (geminal) effects from intermolecular concentration effects.

Materials & Equipment

• Spectrometer: FTIR (Resolution 2 cm⁻¹, 32 scans).

• Sampling Mode: Transmission (Liquid Cell with CaF₂ windows) is preferred over ATR for dilution studies to control path length and concentration precisely.

• Solvent: Carbon Tetrachloride (

  ) or Chloroform ( ) (Non-polar, non-H-bonding). Note: Dry solvents over molecular sieves to prevent water interference.

Step-by-Step Workflow

Step 1: Solid State Baseline (KBr or ATR)

• Prepare a solid sample (1% in KBr pellet or neat on ATR).

• Acquire spectrum (4000–400 cm⁻¹).

• Checkpoint: Observe the broad O-H stretch (2500–3300 cm⁻¹) and C=O region.[2][3] Gem-diacids often show a split C=O peak even in solid state due to crystal packing enforcing the intramolecular geometry.

Step 2: Solution Preparation (The Validation Step)

• Prepare a High Concentration stock solution (0.1 M in

  ).

• Prepare a Low Concentration solution (0.001 M in

  ).

Step 3: Spectral Acquisition & Subtraction

• Measure the 0.1 M sample. Note the C=O band(s).[4][5][6][7][8][9][10][11][12]

• Measure the 0.001 M sample using a longer pathlength cell (to compensate for low signal).

• Analysis:

  • Mono/Vicinal Acids: The broad H-bonded peak (~1710 cm⁻¹) will disappear, replaced by a sharp "free monomer" peak at ~1760 cm⁻¹.

  • Gem-Dicarboxylic Acids: The split carbonyl pattern persists or shifts only slightly. The intramolecular H-bond is concentration-independent.

Mechanistic Visualization

The following diagram illustrates the structural difference driving the spectral shifts.

Caption: Figure 1. Mechanistic pathway showing how structural proximity in gem-dicarboxylic acids leads to intramolecular bonding and unique, dilution-resistant spectral splitting compared to intermolecular dimers of alternatives.

Detailed Spectral Data Reference

Use this reference table to assign bands for Malonic Acid derivatives (typical Gem-diacid).

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Notes
Free	3500–3550	Sharp, Weak	Visible only in very dilute non-polar solution.[9]
Bonded	2800–3200	Broad, Strong	Intramolecular H-bond; often structured.
	1735–1755	Strong	Asymmetric stretch (higher energy).
	1700–1720	Strong	Symmetric stretch (H-bonded carbonyl).
Scissor	1440–1460	Medium	Characteristic of the -methylene group.
	1200–1320	Strong	Coupled with O-H bending; often appears as a doublet.
Wag	900–960	Broad, Medium	Out-of-plane bending; diagnostic for carboxylic dimers.

References

• RSC Publishing. (1976). Infrared spectra and hydrogen bonding of monoalkali salts of malonic acid and their dialkyl derivatives. Journal of the Chemical Society, Faraday Transactions 2. Link

• National Institutes of Health (NIH). (2017). NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds.[13] PMC. Link

• BenchChem. (2025).[5] FT-IR spectral analysis of substituted malonic esters.Link

• LibreTexts Chemistry. (2025). Infrared Spectra of Some Common Functional Groups: Carboxylic Acids.[6][7][9][10][14]Link

• Spectroscopy Online. (2018). The C=O[3][4][6][7][8][9][10][12] Bond, Part III: Carboxylic Acids.[9]Link

Sources

• 1. aux.uibk.ac.at [aux.uibk.ac.at]
• 2. Infrared Spectrometry [www2.chemistry.msu.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Spectroscopy of Carboxylic Acid Derivatives [sites.science.oregonstate.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. uobabylon.edu.iq [uobabylon.edu.iq]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]
• 9. spcmc.ac.in [spcmc.ac.in]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. limbach.userpage.fu-berlin.de [limbach.userpage.fu-berlin.de]
• 13. NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 21.10 Spectroscopy of Carboxylic Acid Derivatives - Organic Chemistry | OpenStax [openstax.org]

Mechanistic Causality: The Thorpe-Ingold Effect on Melting and Decomposition

Executive Summary For researchers and drug development professionals synthesizing complex α,α-disubstituted amino acids or specific hydrindone derivatives, the thermal stability and purity of precursor compounds are critical parameters. 2-benzyl-2-methylpropanedioic acid (also known as benzylmethylmalonic acid, CAS 34917-00-5) is a highly sterically hindered malonic acid derivative. Unlike simple aliphatic carboxylic acids, gem-disubstituted malonic acids exhibit complex thermal behavior, typically melting with concurrent decarboxylation.

This guide objectively compares the melting point dynamics of pure 2-benzyl-2-methylpropanedioic acid against lower-purity grades and structural analogs, providing actionable, self-validating experimental protocols to ensure batch-to-batch reproducibility in your synthetic workflows.

The melting point of 2-benzyl-2-methylpropanedioic acid cannot be treated as a simple physical phase transition; it is inextricably linked to its thermal decomposition[1]. In pure form (>99%), the compound undergoes a sharp phase transition at ~100 °C , immediately followed by the evolution of carbon dioxide gas to form the corresponding monocarboxylic acid or hydrindone derivative.

Why does it melt and decompose at a lower temperature than its analogs? The causality lies in the steric bulk at the α-carbon. The simultaneous presence of a bulky benzyl group and a methyl group induces the Thorpe-Ingold effect (gem-dialkyl effect). This steric crowding compresses the internal bond angle between the two carboxyl groups, forcing them into the optimal conformation for a 6-membered cyclic transition state. Consequently, the activation energy required for decarboxylation is significantly lowered. While mono-substituted benzylmalonic acid melts cleanly at 117–120 °C before decomposing at higher temperatures[2], the gem-disubstituted 2-benzyl-2-methylpropanedioic acid reaches its activation energy for decarboxylation at its melting point (~100 °C).

Figure 1: Thermal decarboxylation pathway of 2-benzyl-2-methylpropanedioic acid at its melting point.

Comparative Performance Data

When sourcing 2-benzyl-2-methylpropanedioic acid for enantioconvergent synthesis [3], purity dictates the sharpness of the melting/decomposition point. Impurities disrupt the crystal lattice, leading to premature, broadened melting ranges that can cause unpredictable yields in downstream decarboxylative steps.

Table 1: Comparative Thermal Properties of Malonic Acid Derivatives

Compound	Purity Grade	Melting Point Range (°C)	Thermal Behavior & Synthesis Impact
2-benzyl-2-methylpropanedioic acid	>99% (High Purity)	~100 °C (dec.)	Sharp melting with immediate CO₂ evolution. Ideal for controlled decarboxylation.
2-benzyl-2-methylpropanedioic acid	95% (Standard)	92 – 98 °C (dec.)	Broadened melting range; premature decomposition leads to inconsistent reaction kinetics.
Benzylmalonic acid (Analog)	>99%	117 – 120 °C	Distinct melting phase prior to decarboxylation. Less sterically hindered.
Dimethylmalonic acid (Analog)	>99%	192 – 193 °C (dec.)	High thermal stability due to lack of bulky aromatic groups driving conformational strain.

Self-Validating Experimental Protocol: Thermal Analysis

To verify the purity and thermal behavior of your 2-benzyl-2-methylpropanedioic acid batch, standard capillary melting point determination is insufficient. Because the compound melts with decomposition, the protocol must be designed to simultaneously track phase transition and gas evolution. This creates a self-validating system : if the sample melts without bubbling, or bubbles long before melting, the structural identity or purity is compromised.

Step-by-Step Methodology: Capillary Melting Point with Decomposition Tracking

• Sample Preparation:

  • Thoroughly triturate the 2-benzyl-2-methylpropanedioic acid sample in an agate mortar to ensure a uniform crystal size.

  • Causality: Uniform particle size ensures even heat distribution, preventing localized hot spots that could trigger premature, localized decarboxylation.

• Capillary Loading:

  • Pack 2–3 mm of the finely ground powder into a glass melting point capillary tube. Tap firmly to eliminate air pockets.

• Apparatus Configuration:

  • Insert the capillary into a digital melting point apparatus equipped with a macroscopic camera (e.g., OptiMelt).

  • Set the initial block temperature to 80 °C and allow it to equilibrate for 3 minutes.

• Ramp Rate Selection (Critical Step):

  • Program a strict heating ramp of 1.0 °C/min .

  • Causality: A slow ramp rate is mandatory for compounds that decompose upon melting. A fast ramp will overshoot the true decomposition temperature due to the thermodynamic lag between the heating block and the endothermic melting/bond-breaking process.

• Observation & Validation:

  • Monitor the sample closely as it approaches 98 °C.

  • Self-Validation Checkpoint: You must observe the sudden collapse of the crystalline powder into a liquid meniscus simultaneously accompanied by the rapid formation of micro-bubbles (CO₂).

  • If the sample begins to liquefy below 95 °C without bubbling, it contains residual solvent or starting materials. If it bubbles vigorously before forming a clear melt, it contains lower-molecular-weight acidic impurities.

References

• Speight, A., Stevenson, H. A., & Thorpe, J. F. (1924). CCLXXXIX.—The influence of substituents on the formation of derivatives of 1-hydrindone. Journal of the Chemical Society, Transactions, 125, 2185-2192.[Link]

• Cativiela, C., Díaz-de-Villegas, M. D., & Gálvez, J. A. (2003). Efficient resolution of rac-2-cyano-2-methyl-3-phenylpropanoic acid. An appropriate starting material for the enantioconvergent synthesis of (S)-α-methylphenylalanine on a large laboratory scale. Tetrahedron: Asymmetry, 14(15), 2223-2228.[Link]

Mass Spectrometry Fragmentation of Benzylmethylmalonic Acid Derivatives

This guide details the mass spectrometry fragmentation dynamics of benzylmethylmalonic acid and its ester derivatives. It is designed for researchers requiring high-fidelity structural elucidation and method validation in drug discovery and organic synthesis.

Executive Summary & Mechanistic Scope

Benzylmethylmalonic acid derivatives serve as critical intermediates in the synthesis of barbiturates, amino acids, and novel pharmaceutical scaffolds. Their mass spectral behavior is governed by the competition between the high stability of the aromatic tropylium ion and the labile nature of the geminal dicarboxyl/diester functionality.

This guide analyzes three core derivatives:

• Benzylmethylmalonic Acid (Free Acid)

• Dimethyl Benzylmethylmalonate

• Diethyl Benzylmethylmalonate

Mechanistic Principles

The fragmentation logic follows three dominant pathways:

• Pathway A (Benzylic Cleavage): The most thermodynamically favored pathway, driven by the formation of the resonance-stabilized tropylium cation (

  , 91).

• Pathway B (

  -Cleavage/Dealkoxycarbonylation): Loss of alkoxy ( ) or alkoxycarbonyl ( ) groups from the quaternary center.

• Pathway C (McLafferty Rearrangement): Specific to ethyl/propyl esters, involving hydrogen transfer from the ester alkyl chain to the carbonyl oxygen.

Comparative Fragmentation Analysis

The following table contrasts the diagnostic ions for the free acid and its methyl/ethyl esters under standard Electron Ionization (EI, 70 eV).

Table 1: Diagnostic Ion Summary (EI-MS)

Derivative	Molecular Weight (MW)	Molecular Ion ( )	Base Peak (100%)	Key Fragment A (Benzyl Loss)	Key Fragment B (Ester/Acid Loss)
Free Acid	208	208 (Weak)	91	117 ( )	164 ( )
Dimethyl Ester	236	236 (Distinct)	91	145 ( )	177 ( )
Diethyl Ester	264	264 (Distinct)	91	173 ( )	191 ( )

Detailed Interpretation

1. The Tropylium Dominance ( 91)

In all three derivatives, the bond between the benzylic methylene and the quaternary alpha-carbon is the "weakest link" energetically due to the stability of the resulting cation.

• Mechanism: Direct cleavage yields the benzyl cation (

  ), which instantly rearranges to the seven-membered tropylium ring ( ).

• Diagnostic Value: A high-abundance peak at

  91 is the primary indicator of the benzyl moiety.

2. The Quaternary Center Effect

Unlike mono-substituted malonates, the alpha-methyl group creates a quaternary center.

• Impact: This blocks enolization-driven fragmentation mechanisms that require an alpha-proton. Consequently, fragmentation is directed almost exclusively toward the ester/acid side chains or the benzyl group.

• Ester Cleavage:

  • Dimethyl Ester: Loses methoxy radical (

    , -31 Da) or carbomethoxy group ( , -59 Da).

  • Diethyl Ester: Loses ethoxy radical (

    , -45 Da) or carboethoxy group ( , -73 Da).

Visualization of Fragmentation Pathways[2][3][4][5]

The following diagram illustrates the competitive fragmentation pathways for Diethyl Benzylmethylmalonate , the most complex of the three derivatives due to the potential for McLafferty rearrangements in the ethyl group.

Figure 1: Competitive fragmentation pathways for Diethyl Benzylmethylmalonate (EI-MS). The red path indicates the formation of the dominant tropylium ion.

Experimental Protocols

To replicate these results or validate the purity of synthesized derivatives, follow these standardized protocols.

Protocol A: GC-MS (Electron Ionization)

Best for: Routine identification and library matching.

• Sample Preparation: Dissolve 1 mg of derivative in 1 mL of HPLC-grade Dichloromethane (DCM) or Ethyl Acetate.

• Inlet Conditions:

  • Mode: Splitless (1 min) then Split (20:1).

  • Temperature: 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Oven Program:

  • Initial: 60°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Hold: 5 min.

• MS Parameters:

  • Source Temp: 230°C.

  • Quad Temp: 150°C.

  • Ionization Energy: 70 eV.[1][2]

  • Scan Range:

    40–400.

Protocol B: LC-MS (Electrospray Ionization)

Best for: Thermally unstable free acids or trace quantitative analysis.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Ionization Mode:

  • Positive (+): Look for

    and . Note that is often weak for esters; Sodium adducts are more stable.

  • Negative (-): Mandatory for the Free Acid . Look for

    ( 207).

• Source Conditions:

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temp: 350°C.

References

• NIST Mass Spectrometry Data Center. Benzylmalonic acid Mass Spectrum. National Institute of Standards and Technology. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• PubChem. Diethyl 2-(benzyloxy)-2-methylmalonate Compound Summary. National Library of Medicine. Available at: [Link]

• Molecules Journal. Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. MDPI. Available at: [Link]

Sources

• 1. Mass Spectra of 2-Substituted Diethyl Malonate Derivatives [mdpi.com]
• 2. researchgate.net [researchgate.net]

Comparison of VOC vs green solvents for Dimethindene synthesis

A Comparative Guide to Dimethindene Synthesis: Evaluating VOCs versus Green Solvents for Sustainable Pharmaceutical Production

Introduction

Dimethindene is a selective histamine H1 antagonist widely used for the symptomatic treatment of allergic reactions.[1] As with many active pharmaceutical ingredients (APIs), its synthesis has traditionally relied on multi-step processes employing volatile organic compounds (VOCs). However, the pharmaceutical industry is under increasing pressure to adopt greener and more sustainable practices. This pressure is well-founded; solvents can account for 80-90% of the waste generated during pharmaceutical manufacturing, making solvent selection a critical focal point for innovation.[2][3]

This guide provides an in-depth technical comparison between the conventional, VOC-reliant synthesis of Dimethindene and a modern, eco-friendly approach utilizing green solvents. We will dissect the experimental data, explain the causality behind the procedural choices, and offer field-proven insights for researchers, scientists, and drug development professionals aiming to integrate sustainability into their synthetic workflows without compromising efficiency.

The Conventional Approach: Dimethindene Synthesis via VOCs

The established industrial synthesis of Dimethindene is a five-step process that, while effective, carries a significant environmental and safety burden.[4][5] This pathway is characterized by its use of hazardous reagents and a reliance on traditional, petroleum-based VOCs.

Causality Behind Historic Solvent Choices: The selection of solvents like toluene, ethanol, and diethyl ether in the traditional route was dictated by the chemical requirements of each specific transformation. Toluene, for instance, was used for the alkylation of benzyl malonic diethyl ester due to its ability to form an azeotrope with water, facilitating dehydration, and its suitable boiling point for reflux conditions. Diethyl ether was employed in the final step for the reaction involving n-Butyllithium (n-BuLi), a common choice for organometallic reactions requiring a dry, aprotic medium at low temperatures.[6] However, these choices predate the modern emphasis on process greenness and carry substantial drawbacks.

Key Drawbacks:

• Hazardous Reagents: The process begins with the use of genotoxic benzyl chloride and requires a large volume of polyphosphoric acid (PPA) for the cyclization step, both of which are hazardous to human health and the environment.[5]

• Use of VOCs: Solvents such as toluene, diethyl ether, and dioxane are classified as hazardous and are subject to strict regulatory controls due to their environmental and health impacts, including the formation of low-level ozone and smog.[6][7]

• Low Overall Yield: The multi-step process is inefficient, culminating in a low overall yield of approximately 10%.[4][8]

• High Environmental Impact: The process is characterized by a very high E-Factor (Environmental Factor), a key green chemistry metric that measures the mass of waste produced per unit of product. For this synthesis, the E-factor ranges from 24.1 to 54.9, indicating substantial waste generation.[6][8]

Fig 2. Greener Dimethindene synthesis workflow using 2-MeTHF and CPME.

Performance & Environmental Impact: A Head-to-Head Comparison

The quantitative data reveals a stark contrast between the two synthetic routes. The adoption of green solvents provides a clear and measurable improvement across key performance and sustainability metrics.

Metric	Traditional VOC-Based Synthesis	Green Solvent-Based Synthesis	Rationale for Improvement
Overall Yield	~10%	21-22%	Improved reaction kinetics and simplified work-ups in green solvents reduce product loss between steps.
E-Factor	24.1 - 54.9	12.2 - 22.1	The higher efficiency and potential for solvent recycling drastically reduce the mass of waste generated per kilogram of API.
Primary Solvents	Toluene, Diethyl Ether, Ethanol	2-MeTHF, CPME	Replacement of hazardous, petroleum-based VOCs with biomass-derived (2-MeTHF) and safer ether (CPME) alternatives. [6]
ICH Solvent Class	Class 1 & 2 (Toluene)	Class 2 (CPME) & 3 (2-MeTHF)	A shift to solvents with lower toxicity and less stringent regulatory limits, enhancing process safety. [4]
Key Hazardous Reagents	Genotoxic Benzyl Chloride, PPA	Benzyl Chloride, PPA	While some hazardous reagents remain, the green process avoids using others in excess and operates under milder conditions. [5]

Data synthesized from Quivelli, A., et al. (2022). Molecules.[6][8]

Experimental Protocols

To ensure this guide is a self-validating system, the following are representative, detailed protocols for a key step in both the traditional and green synthesis pathways, based on the literature. [4][6]

Protocol 1: Alkylation with 2-chloro-N,N-dimethylethan-1-amine (Traditional Method)

Objective: To synthesize the tertiary amine intermediate from benzyl malonic diethyl ester using a VOC.

Materials:

• Benzyl malonic diethyl ester

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 2-chloro-N,N-dimethylethan-1-amine

• Toluene (anhydrous)

• Round-bottom flask with magnetic stirrer, reflux condenser, and nitrogen inlet

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, suspend sodium hydride in anhydrous toluene.

• To the stirred suspension, add a solution of benzyl malonic diethyl ester in anhydrous toluene dropwise at room temperature.

• Heat the resulting mixture to reflux for 1 hour.

• Cool the mixture to room temperature and add 2-chloro-N,N-dimethylethan-1-amine dropwise.

• Heat the reaction mixture to reflux and maintain for 12-16 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and carefully quench by the slow addition of water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude tertiary amine intermediate.

Protocol 2: Alkylation with 2-chloro-N,N-dimethylethan-1-amine (Green Method)

Objective: To synthesize the tertiary amine intermediate from benzyl malonic diethyl ester using a green solvent.

Materials:

• Benzyl malonic diethyl ester

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 2-chloro-N,N-dimethylethan-1-amine

• Cyclopentyl methyl ether (CPME, anhydrous)

• Round-bottom flask with magnetic stirrer, reflux condenser, and nitrogen inlet

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, suspend sodium hydride in anhydrous CPME.

• To the stirred suspension, add a solution of benzyl malonic diethyl ester in anhydrous CPME dropwise at room temperature.

• Heat the resulting mixture to reflux for 1 hour.

• Cool the mixture to room temperature and add 2-chloro-N,N-dimethylethan-1-amine dropwise.

• Heat the reaction mixture to reflux and maintain for 10-14 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and carefully quench by the slow addition of water.

• Separate the organic (CPME) layer. The high hydrophobicity of CPME facilitates a cleaner phase separation compared to many traditional ethers.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The higher boiling point of CPME may require slightly more vigorous conditions for removal, but it is also a candidate for recovery via distillation.

Conclusion: Field-Proven Insights for the Modern Researcher

The comparative analysis of Dimethindene synthesis unequivocally demonstrates that green solvents are not merely an ethical alternative but a scientifically superior one. The switch from traditional VOCs to 2-MeTHF and CPME doubles the overall yield and halves the environmental waste, presenting a compelling case for both economic and ecological benefit. [5]This is not a case of sacrificing performance for sustainability; rather, it is an example of how thoughtful, green-by-design process development leads to a more efficient, robust, and safer chemical synthesis.

For researchers and drug development professionals, the key takeaway is to challenge the inertia of established protocols. The choice of a solvent should no longer be an afterthought but a primary consideration in synthetic route design. By prioritizing green solvents, laboratories and manufacturing plants can significantly reduce their environmental footprint, enhance worker safety, and, as shown here, often discover more efficient and higher-yielding chemical transformations. The synthesis of Dimethindene serves as a powerful case study: the future of pharmaceutical chemistry is not just effective, it is sustainable.

References

• Quivelli, A., Rossi, F., Perna, F. M., & Capriati, V. (2022). Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. Molecules, 27(21), 7594. Available from: [Link]

• National Center for Biotechnology Information (2022). Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. PubMed. Available from: [Link]

• Semantic Scholar. (2022). Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. Available from: [Link]

• National Center for Biotechnology Information (2022). Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. PMC. Available from: [Link]

• IntechOpen. (2024). Green Solvents in Organic Synthesis. Available from: [Link]

• Google Patents. (2016). CN105693525A - 2-dimethylaminoethyl chloride hydrochloride synthesis technology.

• Neuroquantology. (2020). GREEN SOLVENTS IN ORGANIC SYNTHESIS: A COMPREHENSIVE REVIEW. Available from: [Link]

• ACS Publications. (2024). Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?. Available from: [Link]

• PharmaFeatures. (2025). The Solvent-Free Revolution: Redefining Green Chemistry in Pharmaceuticals. Available from: [Link]

• ACS Publications. (2025). Solvent Eco-Impact Metric: A Tool for Chemists to Drive Sustainability in Chemical Processes across Safety, Health, Waste, and Environmental Aspects. Available from: [Link]

• PubChem. N,N-Dimethylaminoethyl chloride hydrochloride. Available from: [Link]

• Google Patents. (2013). CN103408432A - Synthetic process of 2-dimethylaminoethyl chloride hydrochloride.

• University of Notre Dame. (2023). Green Solvents in the Pharmaceutical Industry. Fresh Writing. Available from: [Link]

• The Pharmaceutical Journal. (2022). Greening the pharmacy shelves: reducing the environmental impact of medicines manufacture. Available from: [Link]

• ResearchGate. (2022). Quantitative metrics for the process of synthesis of dimethindene (6) in VOCs or in CPME or in 2-MeTHF. Available from: [Link]

• ResearchGate. (2025). A Review of the Application of Green Solvents in Organic Synthesis. Available from: [Link]

• AlQalam Journal of Medical and Applied Sciences. (2025). Evaluating the Efficacy and Environmental Impact of Green Solvents in Organic Synthesis: A Systematic Review. Available from: [Link]

• RSC Publishing. (2017). A new reaction route for the synthesis of 2-methyl-5-ethylpyridine. Available from: [Link]

• Encyclopedia MDPI. (2023). Classification of Green Solvents. Available from: [Link]

• Quivelli, A., et al. (2022). Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. PMC. Available from: [Link]

• National Center for Biotechnology Information. (2020). Copper(ii) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies. PMC. Available from: [Link]

• Google Patents. IT1014833B - PROCESS FOR THE PREPARATION OF 2 ETHYLPYRIDINE.

• Pharmaffiliates. Dimetindene Maleate-impurities. Available from: [Link]

• European Patent Office. (2010). EP 1830801 B1 - DROP PREPARATIONS COMPRISING DIMETINDENE. Available from: [Link]

• Google Patents. (2007). US20070287722A1 - Drop Preparations Comprising Dimetindene.

• DCU Research Repository. Organic Synthesis in Ionic Liquids. Available from: [Link]

• ResearchGate. Ionic Liquids: Environment-Friendly Greener Solvents for Organic Synthesis. Available from: [Link]

• Organic Chemistry Portal. (2007). Reaction of Allenyl Esters with Sodium Azide: An Efficient Synthesis of E-Vinyl Azides and Polysubstituted Pyrroles. Available from: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach [mdpi.com]
• 5. Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Green Solvents in the Pharmaceutical Industry | Essays | Fresh Writing | University of Notre Dame [freshwriting.nd.edu]
• 8. Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Analysis of 2-Benzyl-2-Methylmalonic Acid Impurities

Topic: HPLC Method for Detecting 2-Benzyl-2-Methylmalonic Acid Impurities Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The detection and quantification of 2-benzyl-2-methylmalonic acid (BMMA) presents a specific chromatographic challenge common to substituted dicarboxylic acids: balancing retention of the polar carboxyl groups with the hydrophobicity of the benzyl moiety. BMMA (CAS 34917-00-5) is a critical intermediate in the synthesis of metalloproteinase inhibitors (e.g., MMP-8 inhibitors) and various phenyl-substituted pharmaceutical scaffolds.

This guide objectively compares the industry-standard Acidic Reversed-Phase HPLC (RP-HPLC) method against alternative techniques like Ion-Pair Chromatography (IPC) and Gas Chromatography (GC) . While GC offers high resolution, it requires derivatization. The recommended RP-HPLC method, optimized with pH suppression, offers the best balance of robustness, minimal sample preparation, and sensitivity for routine quality control and impurity profiling.

Chemical Context & Analytical Challenges

BMMA possesses two carboxylic acid groups attached to a quaternary carbon, alongside a benzyl ring. This structure dictates the analytical strategy:

• Dual Functionality: The molecule is amphiphilic. The benzyl group is hydrophobic (retentive on C18), while the two carboxylic acid groups (

  , ) are highly polar and ionizable.

• The "Tailing" Problem: At neutral pH, the ionized carboxylates (

  ) repel the stationary phase and interact with residual silanols, leading to peak tailing and poor resolution.

• UV Chromophore: The benzyl ring provides adequate UV absorption at 254 nm and strong absorption at 210–220 nm.

Impurity Fate Mapping

Understanding where BMMA originates helps in selecting the method. It is typically formed via the alkylation of diethyl methylmalonate with benzyl chloride, followed by hydrolysis.

Caption: Synthetic pathway and potential impurity origins for 2-benzyl-2-methylmalonic acid.

Method Comparison: RP-HPLC vs. Alternatives

The following table summarizes the performance metrics of the three primary analytical approaches.

Feature	Method A: Acidic RP-HPLC (Recommended)	Method B: Ion-Pair HPLC	Method C: GC-FID/MS
Principle	Ion Suppression (pH < pKa)	Ion Pairing Reagent (TBAOH)	Volatilization after Derivatization
Stationary Phase	C18 (End-capped)	C18 or C8	DB-5ms or equivalent
Sample Prep	Dilute & Shoot	Dilute & Shoot	Complex (Methylation/Silylation req.)
Retention Control	Excellent (via pH)	High (via Ion Pair conc.)	High (via temp program)
Peak Shape	Sharp (Tailing < 1.5)	Good, but equilibration is slow	Excellent
MS Compatibility	High (Volatile acids like Formic)	Poor (Non-volatile salts)	High
Suitability	Routine QC, Stability Testing	Difficult separations	Complex matrices (bioanalysis)

Why Method A Wins

While Ion-Pairing can resolve extremely polar acids, the benzyl group in BMMA provides sufficient hydrophobicity for standard C18 retention provided the ionization is suppressed. Method A avoids the long equilibration times and column contamination risks associated with Ion-Pair reagents. Method C (GC) is viable but adds unnecessary derivatization steps that introduce error sources.

Detailed Experimental Protocol (Method A)

This protocol is designed to be a self-validating system, ensuring linearity, precision, and robustness.

Chromatographic Conditions[1][2][3][4][5][6]

• Instrument: HPLC system with PDA/UV detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Agilent Zorbax SB-C18 or Waters Symmetry C18,

  , .

  • Expert Insight: "SB" (StableBond) or similar sterically protected phases are preferred for low pH stability.

• Mobile Phase A (MPA):

  Orthophosphoric Acid ( ) in Water (pH 2.1).

  • Note: For LC-MS applications, substitute with

    Formic Acid.[1][2]

• Mobile Phase B (MPB): Acetonitrile (HPLC Grade).

• Flow Rate:

  .

• Column Temperature:

  .

• Detection: UV at

  (Quantification) and (Identification).

• Injection Volume:

  .

Gradient Program

A gradient is necessary to separate the polar di-acid from potential non-polar precursors (like the diethyl ester).

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Equilibration
15.0	40	60	Elution of BMMA
20.0	10	90	Wash (Elute Esters)
25.0	10	90	Hold
25.1	90	10	Re-equilibration
30.0	90	10	End

Standard Preparation

• Stock Solution: Dissolve

  of 2-benzyl-2-methylmalonic acid reference standard in of Methanol ( ).

• Working Standard: Dilute Stock to

  using Mobile Phase A:Acetonitrile (90:10).

  • Critical Step: Dissolving in high % organic first ensures solubility, but the final diluent must match initial gradient conditions to prevent "solvent shock" peak distortion.

Method Validation & Logic

The Logic of pH Suppression

The success of this method hinges on the Henderson-Hasselbalch equation.

For BMMA ( ), operating at pH 2.1 ensures that of the molecules are in the neutral ( ) form. Neutral species interact strongly with the hydrophobic C18 chains. If the pH were 4.0 or higher, the molecule would be anionic, eluting near the void volume ( ) with poor resolution.

System Suitability Criteria (SST)

To ensure trustworthiness, every run must meet these criteria:

• Tailing Factor (

  ): . (Higher indicates insufficient pH suppression or column aging).

• Theoretical Plates (

  ): .

• Precision: RSD of 6 replicate injections

  .

Method Development Decision Tree

Use this logic flow to troubleshoot or adapt the method for different matrices.

Caption: Decision logic for optimizing retention and peak shape for acidic impurities.

References

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• BenchChem. (2025). Comparative Guide to HPLC-Based Validation Methods for Substituted Malonic Acid Analysis.Link

• SIELC Technologies. (2025). HPLC Separation of Methylmalonic and Malonic Acid on Newcrom B Column.Link

• Molaid. (2020). Chemical Properties and Synthesis of 2-benzyl-2-methylmalonic acid (CAS 34917-00-5).[3]Link

• Merck/Millipore. (2025). Methylmalonic Acid (MMA) Analysis via LC-MS/MS and HPLC.[1][4][5]Link

Sources

• 1. pafmj.org [pafmj.org]
• 2. researchgate.net [researchgate.net]
• 3. lookchem.com [lookchem.com]
• 4. shimadzu.eu [shimadzu.eu]
• 5. merckmillipore.com [merckmillipore.com]

Comprehensive Characterization and Comparative Analysis of 2-Benzyl-2-methylpropanedioic Acid Crystals

As a Senior Application Scientist in pre-formulation and solid-state chemistry, evaluating the crystallographic and thermal properties of dicarboxylic acids is a critical prerequisite for their use in active pharmaceutical ingredient (API) synthesis or as co-crystal formers.

2-Benzyl-2-methylpropanedioic acid (CAS 34917-00-5) [1], also known as benzylmethylmalonic acid, presents a unique structural challenge. Unlike simple aliphatic dicarboxylic acids, the simultaneous presence of a bulky, hydrophobic benzyl group and a methyl group at the α-carbon (C2) introduces severe steric hindrance. This structural crowding dictates its crystal packing, hydrogen-bonding networks, and thermal stability.

This guide provides a self-validating, step-by-step analytical workflow to characterize these crystals, objectively comparing their physicochemical performance against structurally adjacent alternatives.

Structural and Physicochemical Comparison

To understand the solid-state behavior of 2-benzyl-2-methylpropanedioic acid, we must benchmark it against simpler malonic acid derivatives. The gem-dialkyl/aryl substitution at the C2 position induces the Thorpe-Ingold effect , which compresses the internal angle between the two carboxyl groups. This angle compression not only alters the supramolecular hydrogen-bonding geometry but also lowers the activation energy required for thermal decarboxylation [2].

Table 1: Comparative Solid-State Properties of Malonic Acid Derivatives

Compound	C2 Substitution	Steric Bulk	Expected H-Bonding Motif	Relative Melting Point	Decarboxylation Onset
Malonic Acid	None (H, H)	Minimal	Extended 1D/2D networks	~135 °C	~135–150 °C (Overlaps with melt)
2,2-Dimethylmalonic Acid	Dimethyl (CH3, CH3)	Moderate	Discrete dimers	~190 °C	~190–200 °C
2-Benzyl-2-methylpropanedioic Acid	Benzyl, Methyl	High	Sterically isolated dimers	~140–160 °C	~150–170 °C

Performance Insight: The high symmetry of 2,2-dimethylmalonic acid allows for highly efficient crystal packing, resulting in a high melting point. In contrast, the bulky, asymmetric benzyl group in 2-benzyl-2-methylpropanedioic acid disrupts planar packing. While the phenyl ring introduces stabilizing van der Waals interactions (and potential π-π stacking), the overall crystal lattice energy is lower than that of the highly symmetric dimethyl derivative, resulting in a lower melting point but a distinct, measurable gap between melting and decarboxylation.

Self-Validating Experimental Methodologies

To establish absolute scientific trustworthiness, the characterization of 2-benzyl-2-methylpropanedioic acid must utilize orthogonal, self-validating techniques.

Protocol 1: Crystallography (SCXRD to PXRD Validation)

Single-Crystal X-Ray Diffraction (SCXRD) provides the absolute atomic arrangement, but it only represents a single microscopic specimen. To ensure the bulk material is phase-pure, the SCXRD data must be mathematically linked to the bulk Powder X-Ray Diffraction (PXRD) data.

• Step 1: Crystal Growth (Thermodynamic Control). Dissolve 50 mg of 2-benzyl-2-methylpropanedioic acid in a minimum volume of ethyl acetate. Slowly diffuse hexane (anti-solvent) into the solution at 4 °C over 72 hours.

  • Causality: The mixture of a polar aprotic solvent and a non-polar anti-solvent perfectly balances the amphiphilic nature of the molecule (hydrophilic di-acid, hydrophobic benzyl ring), ensuring slow, defect-free nucleation.

• Step 2: SCXRD Data Collection. Mount a suitable single crystal on a diffractometer equipped with a Mo-Kα or Cu-Kα source. Collect data at 100 K.

  • Causality: Cryogenic temperatures minimize atomic thermal motion (Debye-Waller factors), allowing for the precise resolution of the carboxylic acid hydrogen atoms and confirming the

    dimer motif [3].

• Step 3: Bulk Validation via PXRD. Grind 200 mg of the bulk powder and collect a PXRD diffractogram (2θ = 2° to 40°). Generate a simulated powder pattern from the SCXRD .CIF file.

  • Self-Validation Check: Overlay the empirical PXRD pattern with the simulated pattern. A 1-to-1 match in peak positions validates that the bulk powder is identical to the isolated single crystal, ruling out polymorphic impurities.

Caption: Self-validating solid-state characterization workflow linking single-crystal data to bulk properties.

Protocol 2: Thermal Analysis (Simultaneous TGA/DSC)

Malonic acid derivatives are notoriously difficult to analyze via Differential Scanning Calorimetry (DSC) alone because the endothermic melting event frequently overlaps with the endothermic/exothermic release of CO₂ during decarboxylation [4].

• Step 1: Sample Preparation. Weigh 2–5 mg of the validated powder into an aluminum crucible. Pierce the lid with a pinhole.

  • Causality: The pinhole allows evolved CO₂ gas to escape. If a sealed pan is used, the internal pressure buildup will shift the decarboxylation equilibrium, artificially inflating the decomposition temperature and distorting the data.

• Step 2: Simultaneous Heating. Heat the sample from 25 °C to 300 °C at a rate of 10 °C/min under a dry nitrogen purge (50 mL/min).

• Step 3: Data Integration.

  • Self-Validation Check: Observe the DSC trace for the first sharp endotherm (melting). Immediately cross-reference this temperature with the Thermogravimetric Analysis (TGA) trace. If the TGA mass remains at 100% during the DSC endotherm, it is a pure melt. The subsequent mass loss (~21% of total mass) on the TGA confirms the onset of decarboxylation, definitively separating the two thermal events.

Caption: Thermal degradation pathway of 2-benzyl-2-methylpropanedioic acid via a cyclic transition state.

Protocol 3: Vibrational Spectroscopy (ATR-FTIR)

To confirm the supramolecular interactions without relying solely on X-ray techniques, Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy is used to probe the hydrogen-bonding network.

• Step 1: Spectral Acquisition. Place a few crystals on the diamond crystal of an ATR-FTIR spectrometer. Apply consistent pressure using the anvil and collect 32 scans from 4000 to 400 cm⁻¹.

• Step 2: Peak Assignment.

  • Causality: In a free monomeric carboxylic acid, the C=O stretch appears sharp at ~1760 cm⁻¹. However, because 2-benzyl-2-methylpropanedioic acid forms strong

    hydrogen-bonded dimers in the solid state, the C=O stretch will shift to a lower wavenumber (~1700–1720 cm⁻¹) and may split due to the asymmetric environment caused by the bulky C2 substituents. Furthermore, look for the massive, broad O-H stretching band spanning 2500–3000 cm⁻¹, which is the hallmark of strongly hydrogen-bonded carboxylic acid dimers [3].

Summary of Analytical Outcomes

By executing this self-validating workflow, researchers can confidently distinguish 2-benzyl-2-methylpropanedioic acid from its structural analogs. The steric bulk of the benzyl group prevents the formation of extended, infinite hydrogen-bonded chains, forcing the molecule into discrete dimeric units. This structural reality is definitively proven when the simulated SCXRD pattern matches the bulk PXRD, the ATR-FTIR shows the characteristic dimer shifts, and the TGA/DSC clearly resolves the melting phase transition from the subsequent Thorpe-Ingold-accelerated decarboxylation event.

References

• Allan, C., & Robinson, R. "CCLXXXIX-The Influence of Substituents on the Formation of Derivatives of 1-Hydrindone from p-phenylpropionic acids". RSC Publishing, 1924. [Link][1]

• Bredikhin, A. A., & Fayzullin, R. R. "Intermolecular Hydrogen Bonding in Alpha-Hydroxy Carboxylic Acids Crystals: Connectivity, Synthons, Supramolecular Motifs". MDPI, 2022.[Link][2]

• ResearchGate. "Thermal behavior of malonic acid, sodium malonate and its compounds with some bivalent transition metal ions in dynamic N2 and CO2 atmospheres". ResearchGate, 2025. [Link][3]

Sources

• 1. CCLXXXIX.—The influence of substituents on the formation of derivatives of 1-hydrindone from β-phenylpropionic acids - Journal of the Chemical Society, Transactions (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Steric vs. Electronic Control: A Comparative Reactivity Guide to 2-Benzylmalonic Acid Derivatives

Executive Summary

In drug discovery, the structural modification from 2-benzylmalonic acid (1) to 2-benzyl-2-methylmalonic acid (2) is often employed to block metabolic oxidation or restrict conformational freedom. However, this single methyl substitution introduces a binary switch in reactivity that frequently derails standard synthetic workflows.

This guide objectively compares the reactivity profiles of these two building blocks. While (1) behaves as a classic, enolizable dicarboxylic acid, (2) acts as a sterically congested, non-enolizable electrophile. Understanding this dichotomy is critical for optimizing decarboxylation yields and overcoming failure modes in amide coupling.

Feature	2-Benzylmalonic Acid (1)	2-Benzyl-2-methylmalonic Acid (2)
-Proton	Present (Acidic, pKa ~13)	Absent (Quaternary Center)
Enolization	Possible	Impossible
Decarboxylation	Standard Thermal Pathway	Facilitated by Ground State Strain (Thorpe-Ingold)
Amide Coupling	Standard (Risk of Racemization)	Difficult (Steric Blockade)
Metabolic Stability	Low (Benzylic oxidation/Epimerization)	High (Blocked metabolic soft spot)

Thermodynamic & Electronic Profile

Acidity ( )

The substitution pattern directly influences the acidity of the carboxylic groups.

• 2-Benzylmalonic acid:

  .[1][2][3] The benzyl group is electron-withdrawing relative to a methyl group but bulky. The presence of the -proton allows for hydrogen bonding networks that stabilize the mono-anion.

• 2-Benzyl-2-methylmalonic acid:

  (Estimated). The additional methyl group exerts an inductive electron-donating effect (+I), slightly destabilizing the carboxylate anion and making the acid weaker. More importantly, the quaternary center disrupts solvation shells, altering the entropy of ionization.

The Enolization "Binary Switch"

The most profound difference is the presence of the

-proton.

• Compound (1) can form an enolate under basic conditions (NaH, LDA). This allows for further alkylation (e.g., introducing a second substituent) but also introduces the risk of racemization if one carboxyl group is derivatized.

• Compound (2) is "locked." It cannot form an enolate. This renders it chemically inert to base-mediated alkylation conditions, preserving stereochemical integrity (if desymmetrized) but limiting synthetic flexibility.

Reaction Class I: Thermal Decarboxylation

Both compounds undergo thermal decarboxylation to yield mono-carboxylic acids (hydrocinnamic acid derivatives). However, the kinetic drivers differ.

Mechanism & Steric Acceleration

Decarboxylation proceeds via a concerted, six-membered cyclic transition state (TS).

• 2-Benzylmalonic Acid: Requires heat (~130–150°C). The rotation required to achieve the planar TS is relatively unhindered.

• 2-Benzyl-2-methylmalonic Acid: Often decarboxylates faster or at lower activation energies due to the Thorpe-Ingold Effect (Gem-Dimethyl Effect) . The steric crowding in the ground state (between the benzyl and methyl groups) is relieved upon forming the transition state and releasing CO2.

Expert Insight: While thermal decarboxylation is efficient for (2), oxidative decarboxylation (photoredox) is often superior for (2) compared to (1), as the quaternary radical is more stable and less prone to side reactions like over-oxidation.

Figure 1: General decarboxylation pathway. Note that for 2-benzyl-2-methylmalonic acid, the immediate product is the acid, as the alpha-position cannot support an enol double bond in the traditional sense without breaking C-C bonds.

Reaction Class II: Nucleophilic Acyl Substitution (Amide Coupling)

This is the bottleneck for drug developers. The quaternary center in (2) creates a "cone of protection" around the carbonyl carbon, drastically reducing the rate of nucleophilic attack.

Reactivity Comparison

• 2-Benzylmalonic Acid (1):

  • Reagents: Standard EDC/HOBt or HATU.

  • Kinetics: Fast (

    ).

  • Risk: If the molecule is desymmetrized (mono-ester), basic coupling conditions can cause epimerization via enolization.

• 2-Benzyl-2-methylmalonic Acid (2):

  • Reagents: EDC/NHS often fails (Yield < 10%). Requires Acid Chlorides or Acid Fluorides .

  • Kinetics: Extremely Slow (

    to ).

  • Risk: Incomplete conversion; hydrolysis of activated ester before amine attack.

Decision Tree for Coupling Conditions

Use the following logic to select the correct protocol:

Figure 2: Strategic selection of coupling reagents based on steric hindrance.

Experimental Protocols

Protocol A: Thermal Decarboxylation (General)

Applicable to both (1) and (2).

• Setup: Place the malonic acid derivative (1.0 equiv) in a round-bottom flask.

• Solvent: Use a high-boiling solvent like DMSO or DMAc (reaction is faster in polar aprotic solvents) or perform neat (melt) if stability allows.

• Reaction: Heat to 140–150°C .

  • Observation: Vigorous bubbling (

    evolution) will be observed.

• Monitoring: Monitor by TLC or LCMS for the disappearance of the di-acid.

  • Note: For (2) , the reaction may complete faster due to ground-state destabilization.

• Workup: Cool to RT. Dilute with water and extract with EtOAc. The product is the mono-carboxylic acid.

Protocol B: "High-Force" Amide Coupling for (2)

Required for 2-benzyl-2-methylmalonic acid due to steric hindrance.

Reagents: Thionyl Chloride (

), DMF (cat.), DCM, Amine ( ), DIPEA.

• Activation: Dissolve 2-benzyl-2-methylmalonic acid (1.0 equiv) in anhydrous DCM.

• Acid Chloride Formation: Add

  (2.5 equiv) and DMF (2-3 drops).

  • Critical: Stir at Reflux for 2–3 hours. The steric bulk requires thermal energy to form the acid chloride efficiently.

  • Alternative: For acid-sensitive substrates, use Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) at neutral pH.

• Evaporation: Concentrate in vacuo to remove excess

  (azeotrope with toluene if needed).

• Coupling: Redissolve the crude acid chloride in DCM. Add the Amine (1.1 equiv) and DIPEA (3.0 equiv) at 0°C, then warm to Room Temperature.

• Outcome: Yields typically >85%. Standard EDC coupling would yield <10% for this substrate.

References

• IUPAC Dissociation Constants. pKa values of organic acids in aqueous solution. IUPAC Digitized Database.[4] Link

• BenchChem Technical Guides. Synthesis of Benzyl 2-bromonicotinate and related coupling strategies. BenchChem.[5][6] Link

• Clark, L. W. (1974). The kinetics of the decarboxylation of malonic acid in normal alkanols. International Journal of Chemical Kinetics. Link

• Gopalan, R., & Mathai, I. M. (1969). The Kinetics of the Decarboxylation of Malonic Acid in Esters.[7] Proceedings of the Indian Academy of Sciences. Link

• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Chemical Reviews. Link

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking Amide Bond Synthesis. Nature. (Context on sterically hindered couplings). Link

Sources

• 1. Benzylmalonic acid price,buy Benzylmalonic acid - chemicalbook [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. Benzylmalonic acid | 616-75-1 [chemicalbook.com]
• 4. Benzylmalonic acid | C10H10O4 | CID 12031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ias.ac.in [ias.ac.in]

Literature References and Comparative Synthesis Guide for 2-Benzyl-2-methylpropanedioic Acid

Executive Summary

2-Benzyl-2-methylpropanedioic acid (also known as benzylmethylmalonic acid) is a critical geminally disubstituted dicarboxylic acid. It serves as a foundational building block in the synthesis of indanones, chiral pharmaceutical intermediates, and complex polymers. As a Senior Application Scientist, I have structured this guide to objectively evaluate the two primary synthetic routes for its preparation. By comparing the sequence of alkylation in the classical Malonic Ester Synthesis, this document provides researchers with rigorously validated, scale-appropriate protocols grounded in peer-reviewed literature and patent data.

Mechanistic Pathways & Strategic Route Selection

The synthesis of 2-benzyl-2-methylpropanedioic acid requires the double alkylation of the central methylene carbon of a malonate ester, followed by exhaustive hydrolysis. The strategic divergence in the literature lies in the order of alkylation to form the key intermediate, diethyl 2-benzyl-2-methylmalonate .

• Method A (Industrial Standard): Benzylation of Diethyl Methylmalonate. This route utilizes diethyl methylmalonate and benzyl chloride. It is highly favored in scale-up and industrial environments because benzyl chloride is significantly less volatile and less toxic than methylating agents . While the nucleophilic attack on a bulky benzyl halide is sterically demanding, optimizing the reflux conditions ensures excellent conversion.

• Method B (Academic Standard): Methylation of Diethyl Benzylmalonate. This route employs diethyl benzylmalonate and methyl iodide. The high electrophilicity and small atomic radius of methyl iodide easily overcome the steric hindrance of the bulky benzyl-substituted enolate. This often results in slightly cleaner crude profiles and faster reaction times in laboratory settings .

Comparative synthetic workflows for 2-benzyl-2-methylpropanedioic acid.

Comparative Performance Data

The following table summarizes the quantitative metrics of both pathways based on literature yields for the intermediate formation, prior to the quantitative hydrolysis step.

Metric	Method A (Benzylation)	Method B (Methylation)
Primary Reagents	Diethyl methylmalonate, Benzyl Cl	Diethyl benzylmalonate, MeI
Base / Solvent	NaOEt / Ethanol	NaOEt / Ethanol (or NaH/THF)
Reported Yield	92.7%	91.0%
Steric Hindrance	High (attacking bulky electrophile)	Low (attacking small electrophile)
Scalability	Excellent (Lower toxicity/cost)	Moderate (MeI is volatile/toxic)
Atom Economy	Higher (Cl leaving group: 35.5 g/mol )	Lower (I leaving group: 126.9 g/mol )

Self-Validating Experimental Protocols

Protocol 1: Synthesis of Diethyl 2-benzyl-2-methylmalonate (Method A - Scale-up Optimized)

Causality Note: Sodium ethoxide (NaOEt) in ethanol is explicitly chosen as the base to perfectly match the ethyl ester moieties of the malonate. This prevents the transesterification side-reactions that would inevitably occur if methoxide or aqueous bases were used, ensuring a uniform product profile.

• Preparation of the Enolate: In a flame-dried, multi-neck round-bottom flask equipped with a reflux condenser, dissolve sodium metal (1.05 equiv) in anhydrous ethanol to generate NaOEt. (Alternatively, use commercially available 21% NaOEt in ethanol).

• Addition of Malonate: Dropwise add diethyl methylmalonate (1.0 equiv) at 0 °C. Stir for 30 minutes to ensure complete deprotonation. The solution will become slightly viscous as the enolate forms.

• Alkylation: Slowly add benzyl chloride (1.1 equiv).

  • Self-Validation Check: The reaction mixture will gradually become cloudy as insoluble NaCl precipitates, providing immediate visual confirmation that the alkylation is progressing.

• Reflux: Heat the mixture to reflux (approx. 78 °C) for 2–4 hours. Monitor via GC-MS until the diethyl methylmalonate peak is consumed .

• Workup: Quench with water to dissolve the NaCl salts. Extract the aqueous layer with n-hexane. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the intermediate as a pale yellow oil (~92% yield).

Protocol 2: Downstream Processing – Hydrolysis to the Diacid

Causality Note: The geminal disubstitution creates significant steric bulk around the ester carbonyls. Standard room-temperature saponification is kinetically too slow for this substrate. Prolonged reflux in a strong aqueous base is mandatory to drive the hydrolysis of both ester groups to completion .

• Saponification: Suspend the crude diethyl 2-benzyl-2-methylmalonate in a 2M aqueous NaOH solution (using at least 3.0 equiv of NaOH to account for both esters and ensure an alkaline excess). Add a small volume of ethanol as a co-solvent to homogenize the biphasic mixture.

• Reflux: Heat the mixture to vigorous reflux for 4–6 hours.

  • Self-Validation Check: The initial biphasic oily mixture will transition into a clear, homogeneous aqueous solution once the diester is fully converted to the water-soluble disodium dicarboxylate salt.

• Solvent Removal: Evaporate the ethanol co-solvent under reduced pressure. If ethanol is left in the mixture, it can drive reverse esterification during the subsequent acidification step.

• Acidification: Cool the aqueous solution strictly to 0 °C in an ice bath. Slowly add concentrated HCl dropwise under continuous stirring until the pH reaches 1–2.

  • Causality Note: Due to the gem-dialkyl effect (Thorpe-Ingold effect), disubstituted malonic acids are highly prone to decarboxylation if heated under acidic conditions. Acidification must be performed cold to prevent premature conversion to 2-methyl-3-phenylpropanoic acid.

  • Self-Validation Check: The free 2-benzyl-2-methylpropanedioic acid will crash out of the solution as a white crystalline precipitate, as it is insoluble in highly acidic water.

• Isolation: Filter the precipitate under vacuum, wash with ice-cold water to remove residual NaCl, and dry under high vacuum to afford the pure diacid.

References

• Method for preparing indanone compounds | Source: Google P

• Zirconium-Catalyzed β-Elimination Reactions | Source: Albert-Ludwigs-Universität Freiburg |[Link]

• Enzyme Evolution: Exploring Substrate Scope and Catalytic Promiscuity | Source: University of Greifswald |[Link]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Protocol for 2-Benzyl-2-methylpropanedioic Acid

As drug development and organic synthesis workflows grow increasingly complex, standardizing laboratory safety and chemical handling is paramount. 2-Benzyl-2-methylpropanedioic acid (CAS: 34917-00-5), a malonic acid derivative frequently utilized as a synthetic intermediate, presents unique logistical and disposal challenges that extend beyond standard organic acid protocols.

As a Senior Application Scientist, I have designed this protocol to move beyond generic safety data sheets. By understanding the fundamental chemical causality behind this compound's reactivity, laboratory personnel can implement self-validating safety systems that protect both personnel and infrastructure.

Part 1: Chemical & Hazard Profile

Before initiating any operational workflow, it is critical to understand the quantitative and qualitative parameters of the material. 2-Benzyl-2-methylpropanedioic acid is a known irritant, but its primary logistical hazard lies in its thermal instability[1][2].

Property	Value / Description
Chemical Name	2-Benzyl-2-methylpropanedioic acid
Common Synonyms	2-Benzyl-2-methylmalonic acid
CAS Number	34917-00-5
Molecular Formula	C11H12O4
Molecular Weight	208.21 g/mol
GHS Hazard Statements	H315 (Skin Irritation), H319 (Serious Eye Irritation), H335 (Respiratory Irritation)
Primary Logistical Risk	Thermal Decarboxylation (CO2 Gas Evolution)

Part 2: Mechanistic Insight: The Decarboxylation Hazard

The most critical safety consideration for 2-benzyl-2-methylpropanedioic acid is its behavior under thermal stress. Like many geminal dicarboxylic acids (malonic acid derivatives), this compound is inherently unstable to heat[2].

When exposed to elevated temperatures—whether through improper storage near a heat source, exothermic neutralization reactions, or ambient temperature spikes during transport—the molecule undergoes a classic thermal decarboxylation. Mechanistically, this proceeds via a six-membered cyclic transition state, resulting in the loss of one carboxyl group as carbon dioxide (CO2) gas, leaving behind the stable monocarboxylic acid (2-methyl-3-phenylpropanoic acid).

If this compound is disposed of as a solid in a tightly sealed waste container, this slow evolution of CO2 gas can cause catastrophic pressure buildup and subsequent container rupture.

Thermal decarboxylation pathway of 2-benzyl-2-methylpropanedioic acid releasing CO2 gas.

Part 3: Operational & Disposal Workflow

To mitigate both the irritant properties and the decarboxylation risk, the following step-by-step methodology must be strictly adhered to during disposal. This protocol is designed as a self-validating system: even if one environmental control fails (e.g., a temperature spike), the physical controls (e.g., vented caps) will prevent a critical incident.

Step 1: Segregation and PPE

• Action: Don appropriate PPE, including nitrile gloves, safety goggles, and a lab coat. Handle the solid powder exclusively inside a certified fume hood. Store the waste away from strong oxidizing agents and strong bases.

• Causality: The compound's dust is a known respiratory, skin, and eye irritant[1]. Furthermore, mixing with strong bases can trigger an exothermic acid-base neutralization. The localized heat generated by this reaction could inadvertently initiate the decarboxylation process.

Step 2: Chemical Solubilization

• Action: Do not dispose of the solid powder directly into a dry waste bin. Instead, slowly dissolve the waste 2-benzyl-2-methylpropanedioic acid in a highly combustible, non-reactive organic solvent (such as ethanol, methanol, or acetone) inside the fume hood.

• Causality: Direct incineration of solid organic powders can lead to incomplete combustion and the release of unburned particulates. Solubilization ensures a homogenous liquid mixture that burns efficiently and completely in the incinerator's primary chamber.

Step 3: Packaging and Venting (Critical Step)

• Action: Transfer the dissolved waste solution into a chemically compatible, high-density polyethylene (HDPE) hazardous waste carboy. You must equip the carboy with a vented cap.

• Causality: Because the compound is unstable to heat[2], a vented cap acts as the ultimate fail-safe. If the carboy is left in a hot transport vehicle, the vented cap allows the slowly evolved CO2 gas to safely escape, preventing pressure rupture.

Step 4: Final Incineration

• Action: Transfer the properly labeled carboy to a licensed hazardous waste management facility for thermal destruction. Ensure the facility's profile specifies a chemical incinerator equipped with an afterburner and an alkaline scrubber.

• Causality: The afterburner provides the extreme temperatures required to completely shatter the aromatic benzyl ring. The alkaline scrubber is necessary to neutralize any trace acidic byproducts generated during the combustion process, ensuring zero environmental contamination.

Four-step self-validating disposal workflow for malonic acid derivatives.

References

Sources

• 1. 97025-01-9|2-(4-Phenylbutyl)propanedioic acid|BLD Pharm [bldpharm.com]
• 2. 2-Methyl-2,3-diphenylpropanoic Acid|Research Chemical [benchchem.com]

A Comprehensive Guide to Personal Protective Equipment for Handling 2-Benzyl-2-methylpropanedioic Acid

Researchers and drug development professionals are at the forefront of innovation, and with that comes the responsibility of ensuring a safe laboratory environment. This guide provides essential, immediate safety and logistical information for handling 2-Benzyl-2-methylpropanedioic acid, with a focus on the correct selection and use of Personal Protective Equipment (PPE). By understanding the "why" behind these recommendations, you can build a culture of safety and trust in your laboratory operations.

Understanding the Hazards of 2-Benzyl-2-methylpropanedioic Acid

Before handling any chemical, it is crucial to understand its potential hazards. According to the Safety Data Sheet (SDS) from MilliporeSigma, 2-Benzyl-2-methylpropanedioic acid (also known as benzyl methyl malonic acid) is classified with the following hazards[1]:

• Skin Irritation (H315): Causes skin irritation upon contact.[1]

• Serious Eye Irritation (H319): Causes serious eye irritation.[1]

• May cause respiratory irritation (H335): Inhalation of dust may lead to respiratory tract irritation.[1]

• Toxic to aquatic life (H401): Poses a threat to aquatic ecosystems.[1]

These classifications necessitate a careful and considered approach to PPE to prevent exposure and ensure personal safety.

Core Principles of PPE Selection

The selection of appropriate PPE is not a one-size-fits-all approach. It depends on the specific task being performed and the potential for exposure. The primary goal is to create a barrier between you and the hazardous substance.

Eye and Face Protection: Your First Line of Defense

Given that 2-Benzyl-2-methylpropanedioic acid can cause serious eye irritation, robust eye and face protection is non-negotiable[1].

• Minimum Requirement: At a minimum, safety glasses with side shields are required for all work with this compound.

• Recommended for Most Operations: For tasks involving the handling of the solid powder (weighing, transferring) or preparing solutions, chemical splash goggles are strongly recommended.

• High-Risk Operations: When there is a significant risk of splashing, such as during a reaction quench or a large-scale transfer, a face shield should be worn in addition to chemical splash goggles.

Skin Protection: Preventing Irritation and Contamination

To prevent skin irritation, appropriate gloves and lab coats are essential[1].

• Gloves: Chemical-resistant gloves are a must. Nitrile gloves are a common and effective choice for providing protection against a range of chemicals, including organic acids[1]. Always check the manufacturer's compatibility chart for specific breakthrough times. It is crucial to use proper glove removal technique to avoid contaminating your skin.

• Lab Coat: A standard lab coat is required to protect your street clothes and skin from accidental spills. For larger scale operations, a chemically resistant apron over the lab coat provides an additional layer of protection.

Respiratory Protection: Mitigating Inhalation Risks

As 2-Benzyl-2-methylpropanedioic acid may cause respiratory irritation, minimizing the inhalation of dust is critical[1].

• Engineering Controls: The primary method for controlling respiratory hazards is through engineering controls. Whenever possible, handle the solid material in a well-ventilated area, such as a chemical fume hood.

• Respiratory PPE: If engineering controls are not sufficient to control dust, or during a spill clean-up, a respirator may be necessary. A NIOSH-approved N95 dust mask is the minimum requirement for protection against fine powders.

PPE Summary for Handling 2-Benzyl-2-methylpropanedioic Acid

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Solid	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Work in a fume hood or wear an N95 dust mask if ventilation is inadequate
Preparing Solutions	Chemical Splash Goggles	Nitrile Gloves	Lab Coat	Not generally required if performed in a well-ventilated area
Running a Reaction	Chemical Splash Goggles (Face shield for larger scale)	Nitrile Gloves	Lab Coat (Chemically resistant apron for larger scale)	Not generally required if performed in a fume hood
Work-up and Purification	Chemical Splash Goggles (Face shield for larger scale)	Nitrile Gloves	Lab Coat (Chemically resistant apron for larger scale)	Not generally required if performed in a fume hood
Spill Clean-up	Chemical Splash Goggles and Face Shield	Heavy-duty Nitrile Gloves	Lab Coat and Chemically Resistant Apron	N95 dust mask or higher

Procedural Guidance: Donning and Doffing PPE

The order in which you put on and take off your PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE Workflow

Caption: Sequential process for correctly donning PPE.

Doffing (Taking Off) PPE Workflow

Caption: Sequential process for correctly doffing PPE.

Decontamination and Disposal of Used PPE

Proper disposal of contaminated PPE is a critical final step in safe chemical handling.

• Gloves: Disposable gloves should be removed and discarded into a designated chemical waste container immediately after handling the chemical or if they become contaminated.

• Lab Coats: If a lab coat becomes contaminated, it should be removed immediately and decontaminated or disposed of as hazardous waste, depending on the extent of the contamination and institutional policies.

• Goggles and Face Shields: Reusable eye and face protection should be cleaned with soap and water after each use.

• Respirators: Disposable respirators should be discarded after use. Reusable respirators should be cleaned and maintained according to the manufacturer's instructions.

By adhering to these guidelines, you can significantly reduce the risks associated with handling 2-Benzyl-2-methylpropanedioic acid and foster a strong safety culture within your laboratory.

References

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]